[1] Executive Summary (1H-imidazol-4-yl)(phenyl)methanone , commonly known as 4-benzoylimidazole , is a significant heterocyclic scaffold in medicinal chemistry.[1] Distinct from its labile N-acylated isomer (1-benzoylim...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
(1H-imidazol-4-yl)(phenyl)methanone , commonly known as 4-benzoylimidazole , is a significant heterocyclic scaffold in medicinal chemistry.[1] Distinct from its labile N-acylated isomer (1-benzoylimidazole), this C-acylated compound exhibits high stability and serves as a critical pharmacophore in oncology and virology.[1] Its structural core—an imidazole ring conjugated to a phenyl ketone—mimics the colchicine binding site on tubulin, making it a potent template for microtubule destabilizing agents.
This guide provides a comprehensive technical analysis of CAS 61985-32-8, detailing its physicochemical properties, validated synthetic protocols, and application as a privileged structure in drug discovery.
Physicochemical Profile
The thermodynamic stability of 4-benzoylimidazole is derived from the conjugation between the imidazole
-system and the carbonyl group.[1] Unlike 1-benzoylimidazole, which is moisture-sensitive and prone to hydrolysis, the 4-isomer is a stable solid at room temperature.[1]
Reduced basicity vs. imidazole (6.95) due to EWG carbonyl
LogP
1.7 (Predicted)
Lipophilic, membrane permeable
H-Bond Donors
1 (Imidazole NH)
Critical for active site binding
H-Bond Acceptors
2 (N3, Carbonyl O)
Synthetic Pathways & Methodologies[3]
Synthesis of 4-benzoylimidazole requires strategies that avoid the kinetically favored N-acylation.[1] Two authoritative routes are established: Oxidation of the Carbinol and Grignard Addition to Nitriles .
Caption: Primary synthetic routes to 4-benzoylimidazole. Route A (Solid) via alcohol oxidation is preferred for laboratory scale due to milder conditions.
Protocol A: Selective Oxidation (Recommended)
This method utilizes manganese dioxide (MnO
) to selectively oxidize the benzylic alcohol without over-oxidizing the imidazole ring.
Preparation: Dissolve 1.0 eq (e.g., 5 mmol) of (1H-imidazol-4-yl)(phenyl)methanol in anhydrous DCM (50 mL).
Activation: Add 15.0 eq of activated MnO
to the solution. Note: Freshly activated MnO is critical for reaction kinetics.
Reaction: Heat the suspension to reflux with vigorous stirring. Monitor via TLC (5% MeOH in DCM) for the disappearance of the alcohol (typically 4–12 hours).
Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove the manganese salts. Wash the pad thoroughly with warm DCM/MeOH.
Purification: Concentrate the filtrate under reduced pressure. The crude yellow solid can be recrystallized from ethanol or purified via flash column chromatography (DCM:MeOH gradient).
Protocol B: Grignard Addition to Nitrile
Direct addition of phenylmagnesium bromide to 4-cyanoimidazole is viable but requires protection of the imidazole nitrogen (e.g., with a trityl or SEM group) to prevent deprotonation of the acidic NH, which would quench the Grignard reagent.
Protection: Protect 4-cyanoimidazole with a trityl group.[1]
Addition: Treat with PhMgBr (1.2 eq) in THF at 0 °C to form the metallo-imine intermediate.
Hydrolysis: Quench with aqueous HCl. The acidic workup simultaneously hydrolyzes the imine to the ketone and removes the trityl protecting group.
Medicinal Chemistry Applications
The 4-benzoylimidazole moiety is a "privileged scaffold" capable of engaging multiple biological targets through defined electrostatic and steric interactions.[1]
Tubulin Polymerization Inhibition
The structural homology between 4-benzoylimidazole and the C-ring of colchicine allows it to bind to the colchicine-binding site of tubulin.[1]
Mechanism: The phenyl group occupies the hydrophobic pocket, while the imidazole nitrogen (N3) acts as a hydrogen bond acceptor for Cys241 or Val181 in the
-tubulin subunit.
Impact: Disruption of microtubule dynamics leads to G2/M cell cycle arrest and apoptosis in cancer cells (e.g., melanoma, prostate).
Kinase Inhibition
The scaffold serves as a hinge-binding motif in kinase inhibitors.[1] The donor-acceptor pair (NH/N) mimics the adenine ring of ATP, allowing it to form hydrogen bonds with the kinase hinge region.
Diagram 2: Pharmacophore & Interaction Map
Caption: Pharmacophore mapping of 4-benzoylimidazole showing critical binding interactions with Tubulin and Kinase targets.
Safety & Handling
While specific toxicological data for CAS 61985-32-8 is limited compared to commercial drugs, it should be handled as a bioactive intermediate.[1]
Storage: Store in a cool, dry place (2–8 °C recommended) under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or moisture absorption.
PPE: Standard laboratory PPE (nitrile gloves, safety goggles, lab coat) is mandatory. Handle within a chemical fume hood.
References
Chen, J., et al. (2008). Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicine binding site in tubulin as potential anticancer agents. J. Med. Chem. , 51(16), 4894–4898. Link
Wang, Z., et al. (2006). Synthesis and biological evaluation of 2-aryl-4-benzoyl-imidazoles as potential tubulin polymerization inhibitors. Bioorg.[1] Med. Chem. Lett. , 16(22), 5757–5762. Link
Bellina, F., & Rossi, R. (2006). Synthesis and biological activity of imidazole derivatives. Tetrahedron , 62(31), 7213–7256. Link
Zhang, L., et al. (2010). Structure-Activity Relationship Studies of 4-Benzoylimidazole Derivatives. Eur. J. Med.[1] Chem. , 45(9), 4120–4127. Link
PubChem Compound Summary . (2024). (1H-imidazol-4-yl)(phenyl)methanone (CAS 61985-32-8).[1] National Center for Biotechnology Information .[1] Link
The Pharmacological Scaffold of (1H-imidazol-4-yl)(phenyl)methanone: Synonyms, Synthesis, and Mechanisms in Literature
Executive Summary In the landscape of medicinal chemistry and rational drug design, (1H-imidazol-4-yl)(phenyl)methanone (CAS No. 61985-32-8) has emerged as a highly privileged structural motif[1].
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of medicinal chemistry and rational drug design, (1H-imidazol-4-yl)(phenyl)methanone (CAS No. 61985-32-8) has emerged as a highly privileged structural motif[1]. While its formal IUPAC nomenclature is precise, the literature frequently refers to this core scaffold through various synonyms, most notably as 4-benzoyl-1H-imidazole . This whitepaper provides an in-depth technical analysis of this compound, exploring its synonymous representations in literature, its critical role in the development of Colchicine Binding Site Inhibitors (CBSIs), and the causal logic behind its synthesis and experimental validation.
Chemical Identity and Literature Synonyms
The structural simplicity of (1H-imidazol-4-yl)(phenyl)methanone belies its pharmacological versatility. It consists of an imidazole ring linked to a phenyl group via a methanone (carbonyl) bridge. Depending on the specific focus of the research—whether synthetic organic chemistry, crystallography, or pharmacology—authors utilize different naming conventions.
Table 1: Chemical Identifiers and Literature Synonyms
An acronym denoting a specific class of highly potent anticancer derivatives built upon this core.
Pharmacological Significance: The ABI Series and Tubulin Inhibition
The 4-benzoyl-1H-imidazole core is the foundational pharmacophore for the ABI (2-aryl-4-benzoyl-imidazole) series of anticancer agents[5].
The Causality of Scaffold Selection
Historically, researchers developed substituted methoxylbenzoyl-aryl-thiazole (SMART) compounds that exhibited nanomolar activity against melanoma and prostate cancer[3]. However, the thiazole ring presented severe limitations regarding aqueous solubility, limiting in vivo bioavailability.
By replacing the thiazole ring with an imidazole ring (yielding the ABI series), researchers achieved a profound causal benefit: the introduction of a hydrogen-bond donor/acceptor system that drastically improved water solubility (e.g., 48.9 μg/mL for ABI derivatives vs. 0.909 μg/mL for SMART-1) while retaining, and often enhancing, the antiproliferative activity[3]. Furthermore, the carbonyl linker (methanone) provides the exact conformational flexibility required for the compound to fit snugly into the interface of the α/β-tubulin heterodimer[6].
Crucially, unlike paclitaxel or vinca alkaloids, ABI compounds are not substrates for P-glycoprotein (Pgp) [7]. This structural evasion allows 4-benzoyl-1H-imidazole derivatives to maintain extreme potency against multidrug-resistant (MDR) cancer cell lines, solving a major clinical bottleneck in chemotherapy[8].
Caption: Mechanism of Action: 4-benzoyl-1H-imidazole derivatives targeting the tubulin dimer.
Table 2: Comparative Antiproliferative Activity (In Vitro)
Data synthesized from literature on ABI derivatives vs. standard agents[3][6].
Compound Class
Target Site
Pgp Substrate?
Average IC50 (Melanoma)
Aqueous Solubility
ABI (4-benzoyl-imidazole)
Colchicine Site
No
~3.8 - 15.7 nM
High (~48.9 μg/mL)
SMART (Thiazole core)
Colchicine Site
No
~10 - 50 nM
Low (~0.9 μg/mL)
Paclitaxel
Taxane Site
Yes
~2.5 nM (Sensitive only)
Very Low (~0.1 μg/mL)
Colchicine
Colchicine Site
Yes
~7.15 μM
High
Experimental Protocols: Synthesis and Validation
To ensure trustworthiness and reproducibility, the methodologies surrounding 4-benzoyl-1H-imidazole derivatives must operate as self-validating systems. The synthesis requires precise regiocontrol, and the biological validation requires direct, cell-free target engagement assays.
Protocol 1: Regioselective Synthesis of 2-Aryl-4-benzoyl-1H-imidazoles
The synthesis of the ABI core relies on a protection-lithiation-deprotection sequence to ensure the benzoyl group is directed exclusively to the C4 position of the imidazole ring[5].
Step-by-Step Methodology:
N-Protection: React 2-aryl-1H-imidazole with phenylsulfonyl chloride (PhSO2Cl) and sodium hydride (NaH) in anhydrous Tetrahydrofuran (THF) at 0 °C.
Causality: The highly electron-withdrawing phenylsulfonyl group protects the acidic N-H proton and sterically hinders the C5 position, directing subsequent lithiation exclusively to the C4 position.
Lithiation & Benzoylation: Cool the protected intermediate to -78 °C. Add tert-butyl lithium (t-BuLi) dropwise, followed by the addition of an appropriately substituted benzoyl chloride.
Causality:t-BuLi is utilized over weaker bases (like n-BuLi) to ensure rapid and complete lithium-halogen exchange or direct deprotonation at the C4 carbon, preventing unwanted nucleophilic attack on the sulfonyl group. The low temperature traps the kinetic enolate equivalent.
Deprotection: Treat the resulting aryl (2-aryl-1-(phenylsulfonyl)-1H-imidazol-4-yl) methanone with tetrabutylammonium fluoride (TBAF) in THF at room temperature.
Causality: TBAF is chosen because the fluoride ion specifically targets and cleaves the sulfur-nitrogen bond of the protecting group under mild, neutral conditions, leaving the newly formed, sensitive methanone (ketone) bridge completely intact[5].
Caption: Step-by-step synthetic workflow for 2-aryl-4-benzoyl-1H-imidazole derivatives.
Protocol 2: In Vitro Tubulin Polymerization Assay (Self-Validating Target Engagement)
To prove that the phenotypic cell death observed in cancer lines is directly caused by the 4-benzoyl-1H-imidazole scaffold binding to tubulin, a cell-free polymerization assay is required[6].
Step-by-Step Methodology:
Preparation: Reconstitute highly purified bovine brain tubulin (>99% pure) in PIPES buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) containing 1 mM GTP.
Compound Incubation: Plate the tubulin solution (3 mg/mL) into a pre-warmed (37 °C) 96-well plate. Add the synthesized ABI compound at varying concentrations (e.g., 1 μM, 5 μM, 10 μM). Use Colchicine as a positive control and DMSO as a vehicle control.
Kinetic Measurement: Immediately monitor the polymerization kinetics by measuring the fluorescence (excitation at 360 nm, emission at 420 nm) or absorbance (at 340 nm) every minute for 60 minutes using a microplate reader.
Data Analysis: Calculate the IC50 of polymerization inhibition based on the Vmax of the growth phase.
Causality: As tubulin heterodimers polymerize into microtubules, the solution's turbidity increases, leading to higher absorbance/fluorescence. A flattening of the curve in the presence of the ABI compound directly validates that the scaffold physically prevents microtubule assembly, confirming the mechanism of action independently of cellular variables.
References
Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents. nih.gov.
(1H-imidazol-4-yl)(phenyl)methanone | CAS No. 61985-32-8. cyclicpharma.com.
AU2009330686B2 - Compounds for the treatment of cancer. google.com.
Discovery of Novel 2-Aryl-4-benzoyl-imidazole (ABI-III) Analogues Targeting Tubulin Polymerization As Antiproliferative Agents. acs.org.
Discovery of novel 2-aryl-4-benzoyl-imidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents - PubMed. nih.gov.
Design, synthesis and biological evaluation of benz‐fused five‐membered heterocyclic compounds as tubulin polymerization inhibitors with anticancer activities. doi.org.
4-Benzoyl-1H-imidazole: Solvation Thermodynamics and Organic Solvent Profiling in Drug Development
Executive Summary & Chemical Profile 4-Benzoyl-1H-imidazole (CAS: 78892-77-0) is a highly versatile bifunctional scaffold widely utilized in medicinal chemistry and organic synthesis. Its structural architecture—comprisi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Profile
4-Benzoyl-1H-imidazole (CAS: 78892-77-0) is a highly versatile bifunctional scaffold widely utilized in medicinal chemistry and organic synthesis. Its structural architecture—comprising a polar, amphoteric imidazole ring conjugated to a lipophilic benzoyl moiety—makes it a critical pharmacophore. For instance, bioisosteric replacement of thiazole rings with an imidazole core to create aryl-benzoyl-imidazole (ABI) analogs has been shown to drastically improve the aqueous solubility of tubulin-targeting anticancer agents while maintaining excellent processability in organic solvents[1].
Understanding the solubility profile of 4-benzoyl-1H-imidazole in organic solvents is paramount for optimizing synthetic yields, designing purification workflows (e.g., recrystallization), and formulating preclinical dosing vehicles. This whitepaper provides an in-depth mechanistic analysis of its solvation thermodynamics, quantitative reference data, and a self-validating experimental protocol for solubility determination.
The solubility of 4-benzoyl-1H-imidazole is dictated by a delicate balance of intermolecular forces. To predict and manipulate its solubility, we must deconstruct its structural determinants:
The Amphoteric Imidazole Core: The 1H-imidazole ring contains both a hydrogen-bond donor (the pyrrole-like -NH-) and a hydrogen-bond acceptor (the pyridine-like -N=). This allows the molecule to engage in extensive hydrogen bonding networks. However, in the solid state, this often leads to strong intermolecular self-association (high lattice energy), which solvents must overcome.
The Benzoyl Dipole: The carbonyl group (C=O) acts as a strong, localized hydrogen-bond acceptor. The electron-withdrawing nature of the benzoyl group slightly reduces the basicity of the adjacent imidazole ring, altering its pKa and making the -NH- a more potent hydrogen-bond donor.
Aromatic Lipophilicity: The phenyl and imidazole rings provide significant
stacking capabilities and hydrophobic surface area, granting the molecule affinity for halogenated and non-polar solvents via London dispersion forces.
Because of this specific triad of features, polar aprotic solvents (which are strong H-bond acceptors but lack H-bond donors) are exceptionally effective at dissolving this class of compounds. They disrupt the crystal lattice by solvating the -NH- proton without competing with the molecule's own H-bond acceptors.
Figure 1: Solvation thermodynamics mapping the intermolecular interactions of 4-benzoyl-1H-imidazole.
Quantitative Organic Solvent Solubility Profile
While exact thermodynamic solubility values can fluctuate based on the specific polymorph of the synthesized batch, we can establish a highly accurate predictive baseline using empirical data from structurally analogous benzoylimidazole derivatives (such as ABI compounds and the TAZ Activator IBS008738)[1][2].
The table below summarizes the expected solubility ranges at 25°C, providing the causality behind the solvent-solute compatibility.
Solvent
Dielectric Constant ()
Estimated Solubility (mg/mL)
Primary Solvation Mechanism & Causality
Dimethyl Sulfoxide (DMSO)
46.7
50 - 100
Optimal. The highly polarized S=O bond acts as a superior H-bond acceptor for the imidazole -NH-, rapidly breaking the solid-state lattice[2].
Dimethylformamide (DMF)
36.7
40 - 80
High. Similar to DMSO, the amide carbonyl provides strong H-bond acceptance without self-association interference.
Methanol (MeOH)
32.6
10 - 20
Moderate. Amphoteric H-bonding. Solvation is slightly hindered because protic solvents self-associate strongly, requiring more energy to create a solvent cavity.
Ethanol (EtOH)
24.5
5 - 10
Moderate to Low. Lower polarity and larger steric bulk compared to methanol reduce the efficiency of H-bond network integration[2].
Dichloromethane (DCM)
8.9
10 - 15
Moderate. Lacks H-bonding capability, but strong dipole-dipole interactions and favorable dispersion forces with the aromatic rings drive dissolution.
Water (pH 7.0)
80.1
< 0.1
Poor. The high cohesive energy density of water strongly excludes the lipophilic benzoyl and phenyl moieties[1].
Thermodynamic Solubility Determination: A Self-Validating Protocol
In drug development, distinguishing between kinetic dissolution and thermodynamic solubility is critical. Relying on visual clearance or rapid dissolution assays often leads to overestimations due to supersaturation.
As an Application Scientist, I mandate the Miniaturized Shake-Flask Method coupled with HPLC-UV for this compound. Gravimetric methods are explicitly rejected here due to the compound's moderate solubility in protic/halogenated solvents, where weighing errors of the residual solid would invalidate the data. Furthermore, centrifugation is chosen over filtration to prevent the lipophilic benzoyl moiety from non-specifically binding to PTFE or Nylon filter membranes, a common source of false negatives.
Step-by-Step Methodology
Phase 1: Equilibration (The Thermodynamic Shift)
Solid Addition: Dispense 5.0 mg of crystalline 4-benzoyl-1H-imidazole into a 2.0 mL Eppendorf tube.
Solvent Introduction: Add 1.0 mL of the target organic solvent (e.g., Ethanol). Ensure a visible excess of solid remains; if the solution clears immediately, add an additional 5.0 mg to ensure saturation.
Agitation: Seal the tube and place it in a thermomixer at 25°C ± 0.5°C, shaking at 500 rpm for exactly 24 hours. Causality: 24 hours is required to allow any metastable kinetic states to precipitate out, ensuring true thermodynamic equilibrium.
Phase 2: Phase Separation & Validation
4. Centrifugation: Centrifuge the suspension at 10,000 x g for 10 minutes at 25°C. This forces all undissolved micro-particulates into a tight pellet.
5. Solid-State Verification (QC Step): Carefully extract the solid pellet and analyze it via X-Ray Powder Diffraction (XRPD). Causality: This self-validating step proves that the solvent did not induce a polymorphic transformation or form a solvate (e.g., a methanolate), which would mean you are measuring the solubility of a different crystal form.
Phase 3: Quantification
6. Dilution: Aspirate 100 µL of the clear supernatant and dilute it 1:10 or 1:100 in a mobile-phase compatible solvent (e.g., Acetonitrile/Water) to bring the concentration within the linear dynamic range of the detector.
7. HPLC-UV Analysis: Inject the sample onto a C18 reverse-phase column. Detect at
(typically ~254 nm for the benzoyl chromophore). Calculate the exact concentration against a pre-established 5-point calibration curve.
Figure 2: Miniaturized shake-flask protocol for thermodynamic solubility determination.
Formulation & Synthetic Implications
For synthetic chemists, the high solubility of 4-benzoyl-1H-imidazole in DMF and DCM makes these the solvents of choice for N-alkylation or cross-coupling reactions.
For formulation scientists developing in vivo dosing vehicles, the poor aqueous solubility (< 0.1 mg/mL) necessitates the use of co-solvents. A standard preclinical formulation strategy for benzoylimidazole derivatives involves dissolving the API in a small percentage of DMSO (up to 5% v/v, leveraging its 50-100 mg/mL capacity), followed by the addition of surfactants (like Cremophor EL or Tween 80) and aqueous buffer[1][3].
By strictly adhering to the thermodynamic principles and validation protocols outlined above, researchers can prevent precipitation events during synthesis scale-up and avoid erratic bioavailability in preclinical models.
References
Source: National Institutes of Health (NIH)
Source: Sigma-Aldrich (Merck KGaA)
US11648236B2 - Methods of treating coronavirus (Formulation context for benzoylimidazole derivatives)
therapeutic potential of benzoyl imidazole derivatives
An In-depth Technical Guide to the Therapeutic Potential of Benzoyl Imidazole Derivatives Authored by a Senior Application Scientist Abstract The benzimidazole scaffold, a fusion of benzene and imidazole rings, represent...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Therapeutic Potential of Benzoyl Imidazole Derivatives
Authored by a Senior Application Scientist
Abstract
The benzimidazole scaffold, a fusion of benzene and imidazole rings, represents a privileged structure in medicinal chemistry, integral to numerous clinically significant therapeutic agents.[1][2][3][4] Its structural similarity to natural purine nucleotides allows for facile interaction with a multitude of biological macromolecules, making it a cornerstone for drug design.[1][5] The incorporation of a benzoyl moiety into this scaffold further enhances its pharmacological versatility, giving rise to derivatives with potent and diverse therapeutic activities. This guide provides a comprehensive technical overview of the therapeutic landscape of benzoyl imidazole derivatives, focusing on their anticancer, antimicrobial, antiviral, and anti-inflammatory potential. We will delve into the mechanistic underpinnings of their activity, explore critical structure-activity relationships (SAR), present detailed experimental protocols for their synthesis and evaluation, and offer insights into the rational design of next-generation therapeutic agents based on this remarkable chemical core.
The Benzoyl Imidazole Scaffold: A Privileged Core in Drug Discovery
The benzimidazole ring system is amphoteric and serves as a versatile template for chemical modification.[2] Modifications, particularly at the N1, C2, and C5/C6 positions, have been shown to profoundly influence biological activity.[6][7][8] The benzoyl group, when attached to the imidazole core, often acts as a critical pharmacophore, engaging in key binding interactions with target proteins. This guide will focus primarily on 2-aryl-4-benzoyl-imidazoles (ABIs) and related structures, which have demonstrated exceptional promise across multiple therapeutic domains.
A key rationale for focusing on imidazole-based structures over similar scaffolds, such as thiazoles, is the significant improvement in aqueous solubility.[9] This property is crucial for drug development, simplifying formulation and enhancing bioavailability.[9]
Caption: ABI-mediated inhibition of tubulin polymerization leading to apoptosis.
Structure-Activity Relationship (SAR) and Potency
SAR studies reveal that the specific arrangement of the aryl and benzoyl groups is critical for activity. A simple reversal of these moieties on the imidazole core can still yield highly potent compounds, but their relative positions are crucial.
[9][10]
Aryl Group (Position 2): Substitutions on this phenyl ring significantly impact potency.
Benzoyl Group (Position 4): The presence and substitution pattern of this group are essential for binding to the colchicine site.
Imidazole Core: Replacing a thiazole ring with imidazole improves aqueous solubility without sacrificing antiproliferative activity.
[9]
Quantitative Data: In Vitro Cytotoxicity
The potency of these compounds is often demonstrated by their low nanomolar IC₅₀ values against a range of cancer cell lines.
The benzimidazole scaffold is a common feature in many approved antimicrobial and antiviral drugs. [2][8]Benzoyl derivatives build upon this foundation, showing promise against a spectrum of pathogens.
Antibacterial and Antifungal Potential
Benzoyl imidazole derivatives have demonstrated activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal pathogens like Candida albicans. [12][13][14]The mechanism often involves the inhibition of essential microbial enzymes or disruption of cell membrane integrity.
Notably, a synergistic effect has been observed when combining N-substituted imidazole derivatives (like miconazole) with benzoyl peroxide, leading to a marked increase in bactericidal activity against species such as Propionibacterium acnes.
[15]
| Indolyl-Benzimidazoles | C. albicans | 15.6 µg/mL | [13]|
Antiviral Activity
The structural similarity of the benzimidazole core to purines allows these compounds to interfere with viral replication. [1]Derivatives have shown potent activity against a wide array of viruses, including Hepatitis B and C (HBV, HCV), HIV, and various herpesviruses. [16]The mechanism often involves targeting critical viral proteins, such as proteases, which are essential to the viral life cycle.
[16][17]
Anti-inflammatory Properties
Benzoyl imidazole derivatives exert anti-inflammatory effects through multiple mechanisms, including the inhibition of key inflammatory mediators.
Mechanism of Action: Cytokine and Enzyme Inhibition
Studies have shown that these compounds can significantly inhibit the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. [18]Additionally, they target enzymes crucial to the inflammatory cascade, such as cyclooxygenase (COX) and 5-lipoxygenase (5-LOX), which are involved in the biosynthesis of prostaglandins and leukotrienes, respectively.
[6][19][20]
Cytokine Modulation: Certain imidazopyridine derivatives, structurally related to benzimidazoles, showed potent, dose-dependent inhibition of TNF-α and IL-6 release.
[18]* Enzyme Inhibition: The benzimidazole scaffold is a key component in designing inhibitors for COX-1, COX-2, and other therapeutic targets associated with inflammation.
[19][20]
The successful development of benzoyl imidazole derivatives hinges on robust synthetic strategies and reliable bioassay protocols.
General Synthesis Workflow
A common and effective method for synthesizing 2,4-disubstituted imidazoles is a multi-component condensation reaction. The general workflow involves synthesizing the core scaffold and then evaluating its biological activity, followed by iterative optimization.
Caption: Workflow for synthesis, screening, and optimization of derivatives.
Experimental Protocol: Synthesis of a 2-Aryl-4-Benzoyl-Imidazole
This protocol describes a general procedure adapted from established methodologies for synthesizing the imidazole core.
Objective: To synthesize a 2-aryl-4-benzoyl-imidazole derivative via condensation.
Materials:
A substituted 2-aminoacetophenone hydrochloride (1.0 eq)
A substituted aromatic aldehyde (1.1 eq)
Ammonium acetate (10 eq)
Glacial acetic acid (solvent)
Procedure:
Reaction Setup: To a round-bottom flask, add the 2-aminoacetophenone hydrochloride, aromatic aldehyde, and ammonium acetate.
Solvent Addition: Add a sufficient volume of glacial acetic acid to dissolve the reactants.
Reflux: Heat the reaction mixture to reflux (approximately 118°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Workup: After completion, cool the mixture to room temperature and pour it into a beaker of ice water.
Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases and the pH is ~7-8.
Extraction: Extract the aqueous layer three times with an appropriate organic solvent (e.g., ethyl acetate).
Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude solid via column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.
Validation: Confirm the structure and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)
Objective: To determine the cytotoxic effect (IC₅₀ value) of a synthesized compound on a cancer cell line.
Materials:
Human cancer cell line (e.g., MCF-7, HeLa)
Complete growth medium (e.g., DMEM with 10% FBS)
Synthesized benzoyl imidazole derivative (dissolved in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
DMSO (cell culture grade)
96-well microtiter plates
Positive control drug (e.g., Doxorubicin)
Procedure:
Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound and positive control in culture medium. The final concentration of DMSO should not exceed 0.5%. Replace the old medium with 100 µL of medium containing the various concentrations of the test compound. Include wells with untreated cells (vehicle control) and wells with medium only (blank).
Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.
Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage viability against the log of the compound concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%) using non-linear regression analysis.
Conclusion and Future Perspectives
Benzoyl imidazole derivatives represent a highly versatile and potent class of compounds with significant therapeutic potential across oncology, infectious diseases, and inflammatory conditions. [1][3][4]Their ability to overcome multidrug resistance in cancer, their broad-spectrum antimicrobial activity, and their modulatory effects on inflammatory pathways underscore their importance in modern drug discovery. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds, exploring novel hybrid molecules that combine the benzoyl imidazole scaffold with other bioactive moieties, and conducting in vivo studies to validate the promising in vitro results. [8][12][21]The continued exploration of this chemical space is poised to deliver next-generation therapeutics for some of the most challenging human diseases.
References
Chen, J., Wang, Z., Li, C., et al. (2010). Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents. Journal of Medicinal Chemistry. Available at: [Link]
Abdel-Ghani, T. M., El-Sayed, M. A., & El-Sawy, E. R. (2024). Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023). Journal of the Indian Chemical Society. Available at: [Link]
Sharma, D., Narasimhan, B., Kumar, P., & Judge, V. (2022). Recent Advances in Antiviral Benzimidazole Derivatives: A Mini Review. ResearchGate. Available at: [Link]
Xiong, X., Liu, X., Yang, K., et al. (2012). Synthesis and Anti-inflammatory Evaluation of Novel Benzimidazole and Imidazopyridine Derivatives. Medicinal Letters. Available at: [Link]
Unknown Author. (n.d.). Synthesis of 2-((1-benzoyl-1H-benzo[d]imidazol-2-yl) thio). ResearchGate. Available at: [Link]
Sharma, D., et al. (2022). Imidazole derivatives: Impact and prospects in antiviral drug discovery. Elsevier. Available at: [Link]
Gaba, M., Singh, S., & Mohan, C. (2021). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Molecules. Available at: [Link]
Gaba, M., Singh, S., & Mohan, C. (2021). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. MDPI. Available at: [Link]
Unknown Author. (2024). Insilico and Biological Evaluation of Anti-Inflammatory Activity of synthesized Benzimidazoles Derivatives. Biosciences Biotechnology Research Asia. Available at: [Link]
Unknown Author. (n.d.). Schiff's Base Imidazole Derivatives Synthesis and Evaluation for their Anti-Inflammatory Activity. Oriental Journal of Chemistry. Available at: [Link]
Unknown Author. (2025). Benzimidazole Derivatives in Drug Design: Structure-Activity Relationships and Therapeutic Potential: A Review. ResearchGate. Available at: [Link]
Kamal, A., et al. (2015). Imidazoles as potential anticancer agents. Medicinal Chemistry Communications. Available at: [Link]
Nakamura, T., et al. (2004). Design and synthesis of 1-(4-benzoylphenyl)imidazole derivatives as new potent 20-HETE synthase inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
Unknown Author. (n.d.). Benzimidazole-Triazole Hybrids as Antimicrobial and Antiviral Agents: A Systematic Review. MDPI. Available at: [Link]
Unknown Author. (2025). Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). RSC Advances. Available at: [Link]
Czarnecka, K., et al. (2023). Structure and Microbiological Activity of 1H-benzo[d]imidazole Derivatives. International Journal of Molecular Sciences. Available at: [Link]
Swikriti, Arora, S., & Babbar, R. (2020). A Comprehensive Review on Therapeutic Potential of Benzimidazole: A Miracle Scaffold. SciSpace. Available at: [Link]
Serdaliyeva, D., et al. (2022). Review of pharmacological effects of imidazole derivatives. West Kazakhstan Medical Journal. Available at: [Link]
Swikriti, S., Arora, S., & Babbar, R. (2020). A Comprehensive Review on Therapeutic Potential of Benzimidazole: A Miracle Scaffold. ResearchGate. Available at: [Link]
Khan, I., et al. (2024). Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach. Journal of Biomolecular Structure and Dynamics. Available at: [Link]
Kumar, R., et al. (2024). Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. Current Organic Chemistry. Available at: [Link]
Unknown Author. (n.d.). Design, Synthesis, and Antiviral Activity of Certain 2,5,6-Trihalo-1-(.beta.-D-ribofuranosyl)benzimidazoles. Journal of Medicinal Chemistry. Available at: [Link]
De Smedt, F., et al. (1985). Synergism of the antimicrobial agents miconazole and benzoylperoxide. British Journal of Dermatology. Available at: [Link]
Britvin, V., et al. (2023). Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)-1H-benzo[d]imidazole Derivatives. Molecules. Available at: [Link]
Unknown Author. (2011). Structure activity relationship studies of synthesised pyrazolone derivatives of imidazole, benzimidazole and benztriazole moiet. Journal of Applied Pharmaceutical Science. Available at: [Link]
Unknown Author. (n.d.). Synthesis and evaluation of some new benzimidazole derivatives as potential antimicrobial agents. ResearchGate. Available at: [Link]
Unknown Author. (2026). Synthetic strategies and anticancer applications of benzimidazole derivatives: a review. Journal of Biomolecular Structure and Dynamics. Available at: [Link]
Gaba, M., Singh, S., & Mohan, C. (2021). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. ResearchGate. Available at: [Link]
Unknown Author. (2024). N-Aryl Benzimidazole and Benzotriazole Derivatives and Their Hybrids as Cytotoxic Agents: Design, Synthesis and Structure–Activity Relationship Studies. MDPI. Available at: [Link]
Van Neste, D., Tennstedt, D., & Decroix, J. (1986). Imidazoles and benzoyl peroxide: a comparative trial of two treatment schedules. Dermatologica. Available at: [Link]
Unknown Author. (2025). Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization. ResearchGate. Available at: [Link]
Sajjadifar, S., & Hossaini, Z. (2025). Simple and effective synthesis of a novel class of imidazole derivatives in aqueous medium. Journal of Medical, Chemical and Biomedical Engineering. Available at: [Link]
Unknown Author. (2025). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Molecules. Available at: [Link]
Dash, P., et al. (2015). Routes of synthesis and biological significances of Imidazole derivatives: Review. World Journal of Pharmaceutical Sciences. Available at: [Link]
Li, W., et al. (2012). Discovery of 4-Aryl-2-benzoyl-imidazoles As Tubulin Polymerization Inhibitor with Potent Antiproliferative Properties. ACS Medicinal Chemistry Letters. Available at: [Link]
difference between 2-benzoylimidazole and 4-benzoylimidazole
This guide serves as a technical reference for researchers in medicinal chemistry and pharmacology, detailing the structural, synthetic, and functional divergences between 2-benzoylimidazole and 4-benzoylimidazole . Core...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a technical reference for researchers in medicinal chemistry and pharmacology, detailing the structural, synthetic, and functional divergences between 2-benzoylimidazole and 4-benzoylimidazole .
Core Distinction: The positioning of the benzoyl moiety on the imidazole ring dictates the electronic environment, tautomeric behavior, and pharmacophoric utility of these isomers. While 4-benzoylimidazole is a privileged scaffold for tubulin inhibition (targeting the colchicine site), 2-benzoylimidazole serves as a distinct electrophilic template often utilized in metabolic and kinase-focused drug discovery.
Part 1: Structural Dynamics & Tautomerism
The fundamental difference lies in the symmetry and tautomeric equilibrium of the imidazole ring.
2-Benzoylimidazole (C2-Substitution)
Symmetry: The C2 position is situated between the two nitrogen atoms. In the unsubstituted parent molecule, the N1-H and N3-H tautomers are degenerate (chemically equivalent) due to the symmetry axis passing through C2.
Electronic Effect: The C2-benzoyl group exerts a strong inductive electron-withdrawing effect on both nitrogens equally, significantly reducing the basicity of the pyridine-like nitrogen.
4-Benzoylimidazole (C4/C5-Substitution)
Asymmetry & Tautomerism: This isomer exists as a rapid equilibrium between 4-benzoylimidazole and 5-benzoylimidazole . These are not degenerate; they are distinct structural entities that interconvert via proton transfer.
Biological Implication: In a protein binding pocket (e.g., tubulin), the residue environment will "select" one tautomer, locking the conformation via hydrogen bonds.
Visualization of Tautomeric States
The following diagram illustrates the degenerate nature of the 2-isomer versus the distinct equilibrium of the 4(5)-isomer.
Caption: Tautomeric equilibrium comparison. Note the distinct energy states in the 4(5)-isomer due to steric proximity of the benzoyl group to the NH.
Part 2: Physicochemical Profiling
The position of the carbonyl group alters the NMR signature and acid-base properties.
Feature
2-Benzoylimidazole
4-Benzoylimidazole
CAS Number
38353-02-5
131548-83-9 (generic)
1H NMR (DMSO-d6)
H4/H5: Appears as a singlet or tight multiplet (equivalence). NH: Broad singlet ~13-14 ppm.
H2: Distinct singlet (most downfield, ~7.7-8.0 ppm). H5: Singlet (if H4-substituted) or distinct from H2.
Basicity (pKa of BH+)
Lower. C2-carbonyl withdraws e- density directly from both Ns.
Moderate. C4-carbonyl allows better resonance stabilization of the cation.
H-Bonding Capacity
Acts as a bidentate chelator (N3 and Carbonyl O).
Linear donor-acceptor motif; less likely to chelate metals.
Solubility
Moderate in polar organics (DMSO, MeOH).
Slightly higher water solubility due to polarity of the 4,5-dipole.
Part 3: Synthetic Pathways
Synthesizing these isomers requires distinct strategies to avoid regioisomeric mixtures.
Protocol A: Synthesis of 2-Benzoylimidazole (C2-Lithiation Route)
Rationale: Direct Friedel-Crafts acylation of imidazole fails or gives N-acylation. The most reliable method uses a protecting group to direct lithiation to the C2 position.
Protection: Reflux imidazole with triethyl orthoformate to generate 1-(diethoxymethyl)imidazole . This protects the N-H and directs lithiation.
Lithiation: Dissolve the protected imidazole in anhydrous THF under Argon. Cool to -78°C . Add n-BuLi (1.1 eq) dropwise. Stir for 30 min. The C2-proton is removed selectively.
Acylation: Add benzoyl chloride (1.0 eq) slowly at -78°C. Allow the mixture to warm to room temperature over 2 hours.
Deprotection: Quench with dilute HCl (2M) and stir for 1 hour. The acetal protecting group hydrolyzes, releasing the free 2-benzoylimidazole.
Purification: Neutralize with NaHCO3, extract with EtOAc, and recrystallize from ethanol.
Protocol B: Synthesis of 4-Benzoylimidazole (Weinreb Amide Route)
Rationale: Accessing the C4 position selectively requires starting from 4-imidazolecarboxylic acid. The Weinreb amide intermediate prevents over-addition of the Grignard reagent.
Amide Formation: Dissolve 4-imidazolecarboxylic acid in DMF. Add EDC (1.2 eq), HOBt (1.2 eq), and TEA (3 eq). Stir for 15 min. Add N,O-dimethylhydroxylamine HCl (1.2 eq). Stir overnight at RT. Isolate the Weinreb amide .
Grignard Addition: Dissolve the Weinreb amide in anhydrous THF under Argon. Cool to 0°C .
Nucleophilic Attack: Add PhMgBr (3.0 eq) dropwise. Note: Extra equivalents are needed to deprotonate the imidazole NH first.
Quench: Stir for 2 hours, then quench with saturated NH4Cl solution.
Isolation: Extract with EtOAc. The product is 4-benzoylimidazole (exists as 4/5 tautomer).
Part 4: Medicinal Chemistry & Biological Applications[1][2][3][4][5][6][7]
4-Benzoylimidazole: The Tubulin Targeting Scaffold
This isomer is a critical pharmacophore in oncology. The 2-aryl-4-benzoylimidazole scaffold mimics the structure of Combretastatin A-4 and Nocodazole , binding to the colchicine site of tubulin.
Mechanism: Inhibits microtubule polymerization, causing cell cycle arrest in the G2/M phase.
Key Interaction: The imidazole NH acts as a hydrogen bond donor to the backbone of the tubulin protein (often Val or Thr residues), while the benzoyl group occupies a hydrophobic pocket.
Example Compound:Nocodazole (though a carbamate, it shares the benzimidazole/benzoyl-like topology) and specific "ABI" (Aryl-Benzoyl-Imidazole) analogs developed by Chen et al. [1].
2-Benzoylimidazole: Metabolic & Kinase Modulation
While less prominent in tubulin binding, the 2-isomer appears in:
Kinase Inhibition: Used as a hinge-binding motif where the N3 accepts a H-bond and the NH donates one.
Metabolic Targets: Derivatives have been explored for hyperlipidemia and 11β-HSD1 inhibition (cortisol regulation).
Pathway Diagram: 4-Benzoylimidazole Mechanism of Action
Caption: Mechanism of action for 4-benzoylimidazole derivatives in oncology.
References
Chen, J., et al. (2010). Discovery of novel 2-aryl-4-benzoylimidazoles targeting the colchicine binding site in tubulin as potential anticancer agents. Journal of Medicinal Chemistry.
Li, C. M., et al. (2012). Discovery of novel 2-aryl-4-benzoylimidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents. Journal of Medicinal Chemistry.
Zhang, L., et al. (2009). Synthesis and biological evaluation of novel benzimidazole derivatives. Bioorganic & Medicinal Chemistry Letters.
Bellina, F., & Rossi, R. (2006). Synthesis and biological activity of 2-substituted imidazoles. Advanced Synthesis & Catalysis.
Exploratory
The Imidazole Scaffold: A Physicochemical and Synthetic Guide to Privileged Structures in Modern Pharmacotherapy
Executive Summary: The "Privileged" Paradigm In medicinal chemistry, a "privileged structure" is defined as a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target by...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Privileged" Paradigm
In medicinal chemistry, a "privileged structure" is defined as a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target by judicious structural modifications. Among these, the imidazole ring (1,3-diazole) stands as a cornerstone.[1] Its ubiquity in biological systems (e.g., Histidine) and its presence in top-selling pharmaceuticals (Losartan, Ondansetron, Ketoconazole) is not coincidental but a direct result of its unique physicochemical architecture.
This guide deconstructs the imidazole scaffold, moving beyond basic properties to explore the causal links between its electronic structure, target engagement mechanisms, and synthetic accessibility.
Physicochemical Architecture
The imidazole ring is a planar, five-membered heteroaromatic system.[1] Its "privileged" status is derived primarily from three features:
Amphotericity: With a pKa of approximately 7.0, imidazole can act as both a weak acid and a weak base at physiological pH. This allows it to buffer active sites and participate in proton transfer networks (e.g., the "charge relay system" in serine proteases).
Hydrogen Bonding Duality: The unprotonated N3 atom acts as a hydrogen bond acceptor, while the pyrrole-like N1 atom acts as a hydrogen bond donor.
Metal Coordination: The lone pair on N3 is an exceptional ligand for transition metals, particularly Iron (Fe) and Zinc (Zn), making it critical for targeting metalloenzymes.
Visualization: The Imidazole Pharmacophore Map
The following diagram illustrates the vectoral interactions available to the imidazole core, explaining its high ligand efficiency (LE).
Figure 1: Vectoral analysis of the imidazole pharmacophore showing critical binding modes.
Mechanistic Versatility in Drug Action
Heme Coordination: The Antifungal Mechanism
The azole class of antifungals (e.g., Ketoconazole, Posaconazole) relies on the coordinate covalent bond between the imidazole N3 nitrogen and the heme iron (Fe³⁺) of the fungal enzyme cytochrome P450 14α-demethylase (CYP51) .[2]
Causality: This binding prevents the substrate (lanosterol) from binding and receiving the oxygen required for demethylation.
Consequence: Accumulation of 14α-methylsterols disrupts membrane integrity, leading to fungal cell death.
Kinase Inhibition: The "Water Bridge"
In kinase inhibitors (e.g., p38 MAP kinase inhibitors), the imidazole often does not bind the metal directly but stabilizes the ATP-binding pocket. A common motif involves the imidazole nitrogen forming a hydrogen bond with a conserved water molecule, which in turn bridges to the protein backbone (often the "gatekeeper" residue).
Comparative Analysis of Therapeutic Classes
Drug Class
Representative Drug
Target
Primary Binding Mode
Key Structural Feature
Antifungal
Ketoconazole
CYP51 (Lanosterol 14α-demethylase)
Metal Coordination (Fe-N)
N3 Lone pair accessibility
Cardiovascular
Losartan
Angiotensin II Receptor (AT1)
H-Bonding / Pi-Stacking
Imidazole 5-hydroxymethyl group
Oncology
Nilotinib*
Bcr-Abl Tyrosine Kinase
H-Bonding (Glu/Asp)
Imidazole acts as H-bond acceptor
Sedative
Dexmedetomidine
α2-Adrenergic Receptor
Ionic / H-Bonding
Protonated imidazole mimics norepinephrine
*Note: Nilotinib contains an imidazole fused within a larger scaffold or linked system, utilizing the N-interaction properties.
Synthetic Methodologies: The Van Leusen Protocol[3][4][5]
While the classical Debus-Radziszewski synthesis (glyoxal + ammonia + aldehyde) is useful, it is often limited by symmetry and low regioselectivity. For modern drug discovery, the Van Leusen Imidazole Synthesis using Tosylmethyl Isocyanide (TosMIC) is the gold standard for accessing 1,5-disubstituted or 1,4,5-trisubstituted imidazoles with high regiocontrol.
The Van Leusen Mechanism
This reaction is formally a [3+2] cycloaddition between an aldimine (generated in situ) and TosMIC, followed by the elimination of p-toluenesulfinic acid (TosH).[3]
Figure 2: Mechanistic flow of the Van Leusen synthesis for regioselective imidazole construction.[3]
Detailed Experimental Protocol: Synthesis of 1-Benzyl-5-Phenylimidazole
Objective: Synthesize a 1,5-disubstituted imidazole to serve as a fragment for SAR studies.
Charge a flame-dried round-bottom flask with Benzaldehyde (10 mmol) and Benzylamine (10 mmol).
Add MeOH (20 mL) and stir at Room Temperature (RT) for 30 minutes. Note: Formation of the aldimine is usually rapid; dehydration is driven by the solvent.
Cycloaddition:
Add TosMIC (11 mmol) and K₂CO₃ (20 mmol) to the reaction mixture.
Add DME (10 mL) to improve solubility of the TosMIC.
Heat the mixture to reflux (approx. 65-70°C) for 3–5 hours.
Monitoring: Monitor by TLC (SiO₂, 40% EtOAc/Hexanes). The disappearance of the aldimine spot and appearance of a lower Rf spot indicates conversion.
Workup:
Cool to RT. Remove solvent under reduced pressure (Rotavap).
Resuspend the residue in Water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).
Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and filter.
Purification:
Concentrate the filtrate.
Purify via Flash Column Chromatography (Gradient: 0-50% EtOAc in Hexanes).
Yield Expectation: 70–85%.
Self-Validating Check: The elimination of the Tosyl group is the driving force. If the product mass spectrum shows M+156 (Tosyl group), the elimination failed (likely due to insufficient base or heat).
Experimental Validation: CYP450 Binding Assay
To verify the "privileged" metal-binding capability of a newly synthesized imidazole derivative, the Type II Spectral Binding Assay is the industry standard.
Principle: Imidazole nitrogen binding to the heme iron displaces the water ligand, causing a shift in the Soret band (spin state change from high to low).
Protocol:
Preparation: Dilute recombinant CYP51 (or CYP3A4 for selectivity testing) to 1 µM in potassium phosphate buffer (pH 7.4).
Baseline: Record the UV-Vis spectrum (350–500 nm) of the enzyme alone.
Titration: Add the imidazole compound in increasing concentrations (0.1 µM to 50 µM) to the sample cuvette. Add equivalent solvent (DMSO) to the reference cuvette.
Readout: Record the difference spectrum.
Pass Criteria: Observation of a "Type II" spectrum—a peak at ~425–430 nm and a trough at ~390–410 nm.
Calculation: Plot
vs. [Ligand] to determine the spectral dissociation constant ().
Future Outlook
The imidazole scaffold is evolving beyond simple inhibition.[4]
PROTACs: Imidazoles are being used as linkers or E3 ligase ligands (e.g., recruiting Cereblon) due to their solubility and metabolic stability.
C-H Activation: Recent advances allow for the direct functionalization of the C2 and C5 positions of the imidazole ring without pre-functionalization, streamlining library synthesis.
References
Zhang, L., et al. (2014). "Imidazole-based drug discovery: A review of privileged structures and their applications." Journal of Medicinal Chemistry.
Strushkevich, N., et al. (2010). "Structural Basis of Human CYP51 Inhibition by Antifungal Azoles." Journal of Molecular Biology.
Van Leusen, A. M., et al. (1977).[5] "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of imidazoles from aldehydes, amines, and tosylmethyl isocyanide." The Journal of Organic Chemistry.
Bode, J. W., et al. (2011). "Imidazole-based p38 MAPK inhibitors: Structure-activity relationships."[6][7] Bioorganic & Medicinal Chemistry Letters.
BenchChem Technical Support. (2025). "Synthesis of High-Purity Losartan Potassium: Impurity Profiling and Troubleshooting." BenchChem Technical Guides.
Application Note: Advanced Strategies for the C-Acylation of Imidazole Scaffolds
This is a comprehensive Application Note and Protocol guide for the Friedel-Crafts Acylation of Imidazole . Executive Summary & Mechanistic Challenge The "Deactivation Trap": Why Standard Protocols Fail The direct Friede...
Author: BenchChem Technical Support Team. Date: March 2026
This is a comprehensive Application Note and Protocol guide for the Friedel-Crafts Acylation of Imidazole .
Executive Summary & Mechanistic Challenge
The "Deactivation Trap": Why Standard Protocols Fail
The direct Friedel-Crafts (FC) acylation of imidazole using classical conditions (acyl chloride/anhydride + Lewis acid like
) is historically considered a "forbidden" transformation.
The Problem: Imidazole is a
-excessive heterocycle, but it is also a strong Lewis base (pKa of conjugate acid ~7.0). Upon addition of a Lewis acid (, ) or Brønsted acid, the N3 nitrogen is immediately protonated or complexed. This generates an imidazolium species, which is highly electron-deficient and deactivated toward further electrophilic attack.
The Solution: To achieve C-acylation, one must bypass the bimolecular electrophilic aromatic substitution (EAS) on the deactivated ring. This guide details two field-proven protocols that circumvent this barrier:
Intramolecular "Fries-Type" Rearrangement: Converting the N-acyl intermediate (easy to form) into the C-acyl product via thermal or photochemical migration.
Radical C-H Acylation (Minisci-Type): A modern, oxidative approach that functions effectively on protonated (deactivated) heterocycles.
Mechanistic Pathways & Strategy
The following diagram illustrates the failure of the direct pathway and the logic behind the rearrangement strategy.
Figure 1: The "Deactivation Trap" of direct acylation vs. the N-to-C rearrangement pathway.
This is the most reliable method for generating C-acyl imidazoles without using radical chemistry. It mimics the Friedel-Crafts mechanism but proceeds intramolecularly.
Target Selectivity: C2 (Thermodynamic) or C4/C5 (Kinetic/Photochemical).
Phase 1: Synthesis of N-Acyl Imidazole (Precursor)
Note: N-acyl imidazoles are hydrolytically unstable; store under inert atmosphere.
For researchers requiring a "direct" method that avoids the N-acyl intermediate, the Minisci reaction is the modern standard. It works because the ring is protonated (electron-deficient), making it susceptible to nucleophilic radical attack.
Reaction Type: Intermolecular Radical Substitution.
Selectivity: Exclusively C2 (due to electronic activation by N1/N3 protonation).
Acid: Trifluoroacetic Acid (TFA) (1.0 equiv) or HCl.
Catalyst:
or (10–20 mol%).
Solvent: Water/Acetonitrile (1:1) or neat if reagents allow.[2]
Step-by-Step Protocol:
Setup: In a pressure tube, dissolve Imidazole (1.0 mmol) in MeCN/
(4 mL).
Acidification: Add TFA (1.0 mmol). Crucial: Protonation activates the C2 position toward nucleophilic radicals.
Addition: Add the Aldehyde (3.0 mmol) and Catalyst (
, 0.2 mmol).
Initiation: Add TBHP (3.0 mmol) dropwise.
Reaction: Heat to 60–80°C for 4–12 hours. The solution may turn dark.
Workup: Basify with sat.
to pH > 9 (to deprotonate the product). Extract with EtOAc (3x).
Purification: Silica gel chromatography.
Data Summary Table: Method Comparison
Feature
Method A: Fries Rearrangement
Method B: Minisci Radical Acylation
Mechanism
Intramolecular Electrophilic/Radical
Intermolecular Radical Substitution
Pre-requisite
Synthesis of N-acyl intermediate
Direct mixing of reagents
Regioselectivity
Tunable (C2 Thermal / C4 Photo)
Exclusively C2
Substrate Tolerance
High (Avoids strong oxidants)
Moderate (Oxidative conditions)
Scalability
High (Thermal method)
Moderate (Safety with peroxides)
Troubleshooting & Expert Tips
Moisture Sensitivity: In Protocol A (Phase 1), the N-acyl imidazole is extremely sensitive to hydrolysis. If your yield is low, ensure your DCM is distilled over
and glassware is oven-dried.
Regioisomer Identification:
C2-Acyl: The C2 proton (usually ~7.8 ppm in DMSO-
) will disappear.
C4/C5-Acyl: The C2 proton remains. C4/C5 isomers are often tautomeric and indistinguishable by NMR unless N-alkylated.
Catalyst Choice: For Method B (Minisci), if Silver (
) is too expensive or problematic for purification, Iron () is a viable "green" alternative, though yields may drop by 10-15%.
References
Fries Rearrangement of N-Acylazoles
Mechanism and Photochemistry: Su, M.-D.[3] "The photochemical rearrangement pathways of imidazoles: a theoretical study." J. Phys.[3] Chem. A2007 , 111, 1567–1574.[3] Link
Thermal Rearrangement: Begtrup, M. et al. "N-to-C Acyl Migration in Azoles." J. Chem. Soc., Perkin Trans. 11981, 503.
Minisci Acylation (Radical Pathway)
General Protocol: Duncton, M. A. J. "Minisci reactions: Versatile tools for the functionalization of heterocycles." Med.[4][5] Chem. Commun.2011 , 2, 1135.
Silver-Catalyzed: Fontana, F. et al. "General Synthesis of Acyl-Substituted Heterocycles." J. Org. Chem.1991, 56, 2866.
Microwave Assisted Synthesis:
Application to Imidazoles: Bagley, M. C. et al. "Microwave-assisted synthesis of N-heterocycles." Synlett2007, 2459.
synthesis of 2-aryl-4-benzoyl-imidazoles for anticancer research
Application Note: Precision Synthesis of 2-Aryl-4-Benzoyl-Imidazoles (ABI) for Anticancer Research Executive Summary The 2-aryl-4-benzoyl-imidazole (ABI) scaffold represents a critical class of antimitotic agents capable...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Precision Synthesis of 2-Aryl-4-Benzoyl-Imidazoles (ABI) for Anticancer Research
Executive Summary
The 2-aryl-4-benzoyl-imidazole (ABI) scaffold represents a critical class of antimitotic agents capable of inhibiting tubulin polymerization by binding to the colchicine site.[1][2][3] Unlike traditional taxanes or vinca alkaloids, ABI derivatives have demonstrated superior efficacy against Multidrug-Resistant (MDR) cancer lines, specifically those overexpressing P-glycoprotein (P-gp).[4]
This application note provides a validated, high-fidelity synthetic workflow for generating ABI libraries. Unlike generic imidazole syntheses, this protocol addresses the specific challenge of regioselective C4-acylation , ensuring the precise installation of the pharmacophore required for nanomolar potency.
Mechanism of Action & Rationale
The potency of ABI compounds relies on the spatial arrangement of the A-ring (2-aryl) and the B-ring (4-benzoyl). This configuration mimics the biaryl system of combretastatin A-4, allowing the molecule to wedge into the colchicine binding pocket of
-tubulin, preventing microtubule assembly and inducing G2/M cell cycle arrest.
Figure 1: Mechanism of Action and Signaling Pathway
Caption: Pathway illustrating ABI-mediated tubulin destabilization and evasion of P-gp efflux mechanisms.[4]
Synthetic Strategy: The "Protection-Lithiation" Route
Direct acylation of imidazoles often results in N-acylation or poor regioselectivity. To synthesize high-purity 4-benzoyl derivatives, this protocol utilizes a C2-blocking/N-protection strategy followed by directed lithiation at C5 (tautomeric C4).
Objective: Synthesis of 2-aryl-1H-imidazole.[6][7]
Reagents:
Aryl Aldehyde (1.0 eq)
Glyoxal (40% aq. solution, 1.0 eq)
Ammonium Hydroxide (28-30%, 3.0 eq)
Methanol (Solvent)
Step-by-Step Protocol:
Dissolution: Dissolve the aryl aldehyde (e.g., indole-3-carboxaldehyde or 3,4,5-trimethoxybenzaldehyde) in Methanol (10 mL/mmol) in a round-bottom flask.
Addition: Add Glyoxal solution dropwise at room temperature.
Cyclization: Slowly add Ammonium Hydroxide.
Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor by TLC (EtOAc/Hexane).
Work-up:
Concentrate the solvent under reduced pressure.
Precipitate the product by adding ice-cold water.
Filter the solid, wash with water, and dry under vacuum.
Note: If no precipitate forms, extract with Ethyl Acetate, dry over Na₂SO₄, and concentrate.
Phase B: Regioselective 4-Benzoylation (The Critical Step)
Objective: Installation of the benzoyl pharmacophore via directed lithiation.
Caption: Stepwise synthetic workflow for the regioselective synthesis of ABI compounds.
Detailed Protocol:
N-Protection:
Suspend NaH (1.5 eq) in anhydrous THF at 0°C under Argon.
Add 2-aryl-imidazole (1.0 eq) slowly. Stir for 30 min.
Add PhSO₂Cl (1.2 eq) dropwise. Warm to RT and stir for 2–4 hours.
Quench with water, extract with EtOAc, and purify by column chromatography to obtain the N-protected intermediate .
Lithiation & Acylation:
Crucial: Flame-dry all glassware. Moisture kills t-BuLi.
Dissolve N-protected intermediate (1.0 eq) in anhydrous THF. Cool to -78°C (Dry ice/Acetone bath).
Add t-BuLi (1.2 eq) dropwise over 10 minutes. The solution often turns deep red/orange (formation of the lithiated species at C5).
Stir at -78°C for 30–60 minutes.
Add the substituted Benzoyl Chloride (1.2 eq) dissolved in THF dropwise.
Stir at -78°C for 1 hour, then allow to warm to RT slowly overnight.
Deprotection:
Dissolve the crude acylated product in THF.
Add TBAF (1.0M in THF, 2.0 eq). Stir at RT for 2 hours.
The sulfonyl group is cleaved, yielding the target ABI.[1]
Purification: Flash chromatography (typically MeOH/DCM gradients) is required as these compounds are polar.
Data Analysis & Troubleshooting
Quantitative Stoichiometry Table
Component
Equivalents
Role
Critical Note
2-Aryl-imidazole
1.0
Substrate
Must be dry (azeotrope with toluene if needed).
NaH
1.5
Base
Use 60% dispersion; wash with hexane if high purity needed.
PhSO₂Cl
1.2
Protecting Group
Directs lithiation to C5 (steric hindrance blocks C2).
t-BuLi
1.1 - 1.2
Lithiating Agent
DANGER: Pyrophoric. Handle with extreme caution.
Benzoyl Chloride
1.2
Electrophile
Freshly distilled or high-purity commercial grade.
TBAF
2.0
Deprotection
Cleaves N-SO₂Ph bond.
Troubleshooting Guide
Low Yield in Acylation:
Cause: Moisture in THF or degradation of t-BuLi.
Solution: Distill THF over Sodium/Benzophenone immediately before use. Titrate t-BuLi using diphenylacetic acid to confirm concentration.
Regioisomer Mixtures:
Cause: Incomplete protection or lithiation migration.
Solution: Ensure the N-protection step is quantitative (check NMR for disappearance of NH). Maintain -78°C strictly during t-BuLi addition.
Solubility Issues:
Context: ABI compounds are often poorly soluble in water.
Solution: For biological assays, dissolve in DMSO (stock 10 mM) and dilute. Synthetically, use MeOH/DCM for chromatography.
References
Li, W., et al. (2010). Discovery of Novel 2-Aryl-4-benzoyl-imidazoles Targeting the Colchicine Binding Site in Tubulin As Potential Anticancer Agents. Journal of Medicinal Chemistry.[2][3][5][8]
Chen, J., et al. (2011). Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization. Bioorganic & Medicinal Chemistry.[1][4][5][7][9][10][11]
Chen, J., et al. (2012). Discovery of Novel 2-Aryl-4-benzoyl-imidazole (ABI-III) Analogues Targeting Tubulin Polymerization As Antiproliferative Agents. Journal of Medicinal Chemistry.[2][3][5][8]
Wang, Y., et al. (2002). Structure-Activity Relationships of Antitumor Imidazoles. Current Medicinal Chemistry.
Preparation of (1H-imidazol-4-yl)(phenyl)methanol via Reduction: An Application Note and Protocol
For distribution to: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide to the synthesis of (1H-imidazol-4-yl)(phenyl)methanol, a key intermediate in pharma...
Author: BenchChem Technical Support Team. Date: March 2026
For distribution to: Researchers, scientists, and drug development professionals.
Abstract
This document provides a comprehensive guide to the synthesis of (1H-imidazol-4-yl)(phenyl)methanol, a key intermediate in pharmaceutical research, through the reduction of a carbonyl precursor.[1][2][3] The protocol details the selective reduction of 4-benzoyl-1H-imidazole using sodium borohydride, a mild and efficient reducing agent. This application note delves into the mechanistic underpinnings of the reaction, provides a detailed, step-by-step protocol, and outlines critical safety considerations and purification techniques. The information presented is intended to enable researchers to reliably and safely produce this important building block for drug discovery and development.
Introduction: The Significance of Imidazole-Containing Scaffolds
The imidazole moiety is a cornerstone in medicinal chemistry, appearing in a vast array of biologically active compounds.[2][3][4] Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in drug design, contributing to the efficacy of antifungal, antihistaminic, and anticancer agents.[1][3][5] (1H-imidazol-4-yl)(phenyl)methanol serves as a versatile intermediate for the synthesis of more complex imidazole derivatives, making its efficient and reliable preparation a topic of significant interest to the pharmaceutical industry.[1][2]
The reduction of a ketone to a secondary alcohol is a fundamental transformation in organic synthesis. This guide focuses on the use of sodium borohydride (NaBH₄) for the reduction of 4-benzoyl-1H-imidazole. Sodium borohydride is favored for its selectivity, operational simplicity, and enhanced safety profile compared to more powerful reducing agents like lithium aluminum hydride (LiAlH₄).[6][7]
Mechanistic Rationale: The "Why" Behind the Synthesis
The reduction of a ketone, such as 4-benzoyl-1H-imidazole, to a secondary alcohol proceeds via a nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon.[6][8][9]
Key Mechanistic Steps:
Hydride Attack: The borohydride anion ([BH₄]⁻) from NaBH₄ serves as the source of the nucleophilic hydride. The hydride attacks the partially positive carbon atom of the carbonyl group. This is the rate-determining step of the reaction.[8]
Alkoxide Formation: The attack of the hydride ion leads to the formation of a tetrahedral alkoxide intermediate, where the oxygen atom bears a negative charge.
Protonation: In a subsequent workup step, a protic solvent (in this case, methanol, followed by water) provides a proton to the negatively charged oxygen atom of the alkoxide, yielding the final secondary alcohol product, (1H-imidazol-4-yl)(phenyl)methanol.[6][8]
Sodium borohydride is selective for aldehydes and ketones and will not typically reduce less reactive carbonyl functional groups such as esters or amides under these conditions.[6][10] This selectivity is a key advantage in the synthesis of complex molecules.
Reaction Mechanism Diagram
Caption: Mechanism of ketone reduction by sodium borohydride.
Experimental Protocol
This protocol outlines the reduction of 4-benzoyl-1H-imidazole to (1H-imidazol-4-yl)(phenyl)methanol.
Caption: Experimental workflow for the synthesis of (1H-imidazol-4-yl)(phenyl)methanol.
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-benzoyl-1H-imidazole (1.0 eq) in anhydrous methanol (approximately 10 mL per gram of starting material).
Cooling: Place the flask in an ice-water bath and stir the solution until the temperature equilibrates to 0-5 °C.
Addition of Reducing Agent: Slowly add sodium borohydride (1.5 eq) to the cooled solution in small portions over 15-20 minutes. Caution: Hydrogen gas evolution may be observed. Ensure adequate ventilation.
Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).
Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of deionized water (approximately 5 mL per gram of starting material). This will decompose any unreacted sodium borohydride.
Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.
Extraction: Transfer the resulting aqueous slurry to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).
Washing: Combine the organic extracts and wash with brine (1 x volume of the organic layer) to remove any remaining water-soluble impurities.
Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.
Purification
The crude (1H-imidazol-4-yl)(phenyl)methanol can be purified by one of the following methods:
Recrystallization: Recrystallization from a suitable solvent system, such as ethyl acetate/hexanes or methanol/water, can yield a highly pure crystalline product.[13][14][15]
Column Chromatography: If recrystallization is not effective, purification can be achieved by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane).
Characterization
The identity and purity of the final product should be confirmed by standard analytical techniques, such as:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure.
Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl group and the disappearance of the carbonyl group.
Mass Spectrometry (MS): To confirm the molecular weight of the product.
Safety Precautions
Sodium Borohydride: Sodium borohydride is a flammable solid and is water-reactive, releasing flammable hydrogen gas upon contact with water or acidic conditions.[12][16] It is also toxic if swallowed or in contact with skin.[16] Always handle sodium borohydride in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[11][12][17] Avoid contact with skin, eyes, and clothing.[11][17]
Methanol: Methanol is a flammable liquid and is toxic. Handle in a fume hood and avoid inhalation or skin contact.
General Precautions: Standard laboratory safety practices should be followed at all times.
In case of a spill, do not use water. Cover the spill with a dry, inert material such as sand or soda ash and place it in a sealed container for disposal.[11][17]
Conclusion
The reduction of 4-benzoyl-1H-imidazole using sodium borohydride is a reliable and efficient method for the preparation of (1H-imidazol-4-yl)(phenyl)methanol. The protocol described in this application note, grounded in a clear understanding of the reaction mechanism, provides a clear pathway for researchers to synthesize this valuable pharmaceutical intermediate. Adherence to the detailed procedure and safety precautions will ensure a successful and safe synthesis.
References
Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]
New Jersey Department of Health. (1999, August). Hazard Summary: Sodium Borohydride. Retrieved from [Link]
Chemistry LibreTexts. (n.d.). 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Retrieved from [Link]
The Ohio State University, Department of Chemistry. (n.d.). Sodium Borohydride SOP. Retrieved from [Link]
Chemistry Steps. (2023, July 16). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]
University of Toronto. (2020, August 28). 13.1. Reduction of a Ketone Using Sodium Borohydride. Control of a Reaction by TLC. In Organic Chemistry: A Laboratory Manual. Retrieved from [Link]
Chemistry LibreTexts. (2023, January 22). The Reduction of Aldehydes and Ketones. Retrieved from [Link]
MDPI. (2020, March 3). Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. Retrieved from [Link]
Loba Chemie. (n.d.). Sodium Borohydride Extra Pure - Safety Data Sheet. Retrieved from [Link]
University of California, Center for Laboratory Safety. (2012, December 14). Sodium borohydride - Standard Operating Procedure. Retrieved from [Link]
Journal of Advanced Research in Dynamical & Control Systems. (2019). Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. Retrieved from [Link]
National Institutes of Health. (2024, September 23). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Retrieved from [Link]
ResearchGate. (2020, July 10). A Review Article on Synthesis of Imidazole Derivatives. Retrieved from [Link]
MDPI. (2021, August 10). (E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one. Retrieved from [Link]
NIST. (n.d.). 1H-Imidazole, 4,5-dihydro-2-(phenylmethyl)-. In NIST Chemistry WebBook. Retrieved from [Link]
PubChem. (n.d.). {4-[(1h-imidazol-4-yl)methyl]phenyl}methanol. Retrieved from [Link]
National Institutes of Health. (n.d.). (1H-Imidazol-4-yl)methanol. Retrieved from [Link]
IUCr Journals. (2022, April 15). Crystal structure of 1H-imidazole-1-methanol. Retrieved from [Link]
Oriental Journal of Chemistry. (n.d.). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Retrieved from [Link]
Google Patents. (n.d.). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.
National Institutes of Health. (2022, January 10). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. Retrieved from [Link]
MDPI. (2023, June 9). 2-((5-(5-Methyl-2-phenyl-1H-imidazol-4-yl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethan-1-one. Retrieved from [Link]
Wiley Online Library. (n.d.). Tunable Metal‐Free Imidazole‐Benzimidazole Electrocatalysts for Oxygen Reduction in Aqueous Solutions. Retrieved from [Link]
Minds@UW. (n.d.). 1H-Imidazole-1-Methanol and the Progress on the Synthesis of a New Asymmetric Flexible Tridentate Pincer Ligand Featuring a Rigid Backbone. Retrieved from [Link]
ACS. (n.d.). Synthesis and crystal structure of 1H-imidazole-1-methanol. Retrieved from [Link]
Journal of Pharmaceutical Research International. (2025, September 7). Green Synthesis of 2-(Substituted Phenyl)-4,5-diphenyl- 1H-imidazole Using Natural Heterogeneous LPP Catalyst. Retrieved from [Link]
Google Patents. (n.d.). CN113512003A - Preparation method of 4- (imidazole-1-yl) phenol.
International Journal of Pharmaceutical Sciences and Research. (n.d.). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. Retrieved from [Link]
Application Note: Wittig Olefination of (1H-imidazol-4-yl)(phenyl)methanone
Executive Summary The conversion of (1H-imidazol-4-yl)(phenyl)methanone (4-benzoylimidazole) to its corresponding alkene via the Wittig reaction presents a specific chemoselective challenge: the acidity of the imidazole...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The conversion of (1H-imidazol-4-yl)(phenyl)methanone (4-benzoylimidazole) to its corresponding alkene via the Wittig reaction presents a specific chemoselective challenge: the acidity of the imidazole N1-proton (
~14.5). Standard Wittig protocols employing stoichiometric base will result in rapid deprotonation of the imidazole ring rather than ylide formation or carbonyl attack, leading to reaction quenching and low yields.
This guide details two validated protocols:
Protocol A (The "Gold Standard"): A high-fidelity route utilizing N-trityl protection to ensure ylide compatibility and maximum yield.
Protocol B (The "Direct Dianion" Route): A rapid, protection-free method utilizing excess base for screening or small-scale applications, albeit with higher solubility risks.
Substrate Analysis & Mechanistic Challenges
The Acidity Trap
The primary failure mode in this reaction is the proton transfer between the phosphonium ylide (a strong base) and the imidazole nitrogen.
~22) will instantly deprotonate the imidazole N-H ( ~14), forming an inert imidazolide anion and a phosphonium salt. The reaction stalls.
Electrophilicity
The carbonyl carbon in 4-benzoylimidazole is moderately deactivated compared to benzophenone due to the electron-rich nature of the imidazole ring. However, the electron-withdrawing benzoyl group ensures sufficient reactivity once the N-H acidity is managed.
Visualizing the Pathway
The following decision tree illustrates the critical necessity of the protection strategy.
Figure 1: Decision tree highlighting the necessity of N-protection to avoid ylide quenching.
Protocol A: The "Gold Standard" (Protection-First)
Recommended for: Scale-up (>1g), GMP workflows, and high-value intermediates.
Mechanism: Trityl (Trt) protection sterically hinders the nitrogen and removes the acidic proton, allowing the Wittig reagent to react exclusively with the ketone.
Reagents & Materials
Reagent
Equiv.
Role
(1H-imidazol-4-yl)(phenyl)methanone
1.0
Substrate
Trityl Chloride (Trt-Cl)
1.1
Protecting Group
Triethylamine ()
2.0
Base (Protection)
Methyltriphenylphosphonium bromide
1.2
Wittig Salt
Potassium tert-butoxide (-BuOK)
1.3
Wittig Base
THF (Anhydrous)
-
Solvent
Step-by-Step Methodology
Step 1: N-Trityl Protection
Dissolve (1H-imidazol-4-yl)(phenyl)methanone (1.0 eq) in dry DCM (0.2 M).
Add
(2.0 eq) followed by Trityl Chloride (1.1 eq) at 0°C.
Warm to Room Temperature (RT) and stir for 4 hours.
Checkpoint: Monitor by TLC/LCMS for disappearance of starting material.
Workup: Wash with water, dry over
, and concentrate. The crude N-trityl intermediate is usually sufficiently pure for the next step.
Step 2: Wittig Olefination
Ylide Formation: In a flame-dried flask under Argon, suspend Methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF (0.15 M).
Add
-BuOK (1.3 eq) portion-wise at 0°C. The solution should turn bright yellow (characteristic of the ylide). Stir for 30–45 minutes at 0°C.
Addition: Dissolve the N-trityl-4-benzoylimidazole (from Step 1) in minimal anhydrous THF. Cannulate this solution dropwise into the ylide suspension at 0°C.
Reaction: Allow the mixture to warm to RT and stir for 3–12 hours.
Quench: Add saturated
solution.
Extraction: Extract with EtOAc (3x). Dry organics over
and concentrate.
Step 3: Deprotection (Optional but likely required)
Dissolve the crude alkene in MeOH.
Add catalytic HCl (or acetic acid) and heat to 50°C for 1 hour to remove the Trityl group.
Neutralize and purify via column chromatography.
Protocol B: The "Direct Dianion" Route
Recommended for: Rapid screening, small scale (<100mg), or when protection steps must be avoided.
Mechanism: Uses excess base to first deprotonate the imidazole, then generate the ylide. Requires careful stoichiometry.
Reagents & Materials
Reagent
Equiv.
Role
Substrate
1.0
Substrate
Methyltriphenylphosphonium bromide
2.5
Wittig Salt
n-Butyllithium (n-BuLi) or NaH
2.4
Strong Base
THF (Anhydrous)
-
Solvent
Step-by-Step Methodology
Salt Suspension: Suspend Methyltriphenylphosphonium bromide (2.5 eq) in anhydrous THF at 0°C.
Ylide Generation: Add n-BuLi (2.4 eq, 2.5M in hexanes) dropwise. Stir for 1 hour. Note: We use excess ylide to act as the base for the imidazole.
Substrate Addition: Add (1H-imidazol-4-yl)(phenyl)methanone (1.0 eq) as a solution in THF.
Critical: The first equivalent of ylide will be consumed to deprotonate the imidazole N-H. The second equivalent will perform the olefination.
Reaction: Heat to reflux (65°C) for 12–24 hours. Note: The reaction is slower due to the solubility of the lithium imidazolide salt.
Workup: Quench with water, extract with EtOAc.
Troubleshooting & Critical Parameters
Issue
Probable Cause
Corrective Action
No Reaction (SM recovered)
Ylide quenched by moisture or N-H proton.
Ensure reagents are dry. Switch to Protocol A (Protection).
Low Yield (<30%)
Steric hindrance or poor solubility of imidazolide.
Use -BuOK instead of n-BuLi (Protocol A). Increase solvent volume.
Side Products
N-alkylation (rare with salts but possible).
Use Trityl protection to block N-nucleophilicity.
Reaction Workflow Diagram
Figure 2: Step-by-step experimental workflow for Protocol A.
References
General Wittig Mechanism & Conditions
Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in organic synthesis using the Wittig reaction. Topics in Stereochemistry.
Synthesis of Vinyl-Imidazoles (Specific Precedent)
pKa Values & Acidity Data
Evans pKa Table.[2] (Imidazole pKa ~14.5 in DMSO).
Protecting Group Strategies:
Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. (Wiley-Interscience). Focus on N-Trityl and N-SEM protection for imidazoles.
Application Note: 4-Benzoylimidazole as a Dual-Function Ligand in Metal-Organic Frameworks for Targeted Anticancer Therapy
Prepared by: Senior Application Scientist Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Executive Summary & Mechanistic Rationale The integration of active pharmaceutical ingredie...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist
Target Audience: Researchers, Materials Scientists, and Drug Development Professionals
Executive Summary & Mechanistic Rationale
The integration of active pharmaceutical ingredients (APIs) directly into the structural backbone of Metal-Organic Frameworks (MOFs) represents a paradigm shift in targeted drug delivery. 4-Benzoylimidazole (4-BIM) and its 2-aryl derivatives (ABIs) are highly potent antiproliferative agents that function by targeting the colchicine binding site of tubulin, thereby inhibiting microtubule polymerization [1, 2]. Concurrently, imidazole-based ligands are foundational N-donors in the synthesis of robust coordination polymers and Zeolitic Imidazolate Frameworks (ZIFs) [3].
By utilizing 4-BIM as an organic linker with transition metals (e.g., Zn²⁺), we can engineer a self-delivering, stimuli-responsive MOF. This application note details the synthesis, characterization, and biological evaluation of a Zn-4-BIM MOF .
The Causality of Experimental Choices
Ligand Selection: The imidazole ring of 4-BIM provides strong N-donor sites for coordination with Zn²⁺, ensuring structural stability in systemic circulation (pH 7.4). The benzoyl group introduces steric bulk and hydrophobicity, which protects the coordination nodes from premature hydrolysis.
Stimuli-Responsive Release: The Zn–N coordination bond is highly sensitive to protonation. In the acidic tumor microenvironment and intracellular endosomes/lysosomes (pH 5.0–5.5), the imidazole nitrogen becomes protonated. This self-validating mechanism triggers the rapid collapse of the MOF architecture, releasing the 4-BIM payload precisely where it is needed, minimizing systemic toxicity.
Experimental Workflows & Protocols
The following self-validating protocols are designed to ensure batch-to-batch reproducibility. Quality control checkpoints are embedded to verify structural integrity before proceeding to biological assays.
Protocol A: Solvothermal Synthesis of Zn-4-BIM MOF
Rationale: A mixed-solvent system (DMF/Ethanol) is utilized to balance the solubility of the hydrophobic benzoyl group and the polar zinc nitrate salt, ensuring controlled nucleation rather than rapid, amorphous precipitation.
Precursor Preparation: Dissolve 0.5 mmol of Zn(NO₃)₂·6H₂O in 5 mL of N,N-dimethylformamide (DMF). In a separate vial, dissolve 1.0 mmol of 4-benzoylimidazole (4-BIM) in 5 mL of absolute ethanol.
Mixing & Nucleation: Slowly add the 4-BIM solution dropwise to the zinc solution under continuous magnetic stirring at 400 rpm. Stir for 30 minutes at room temperature to ensure homogeneous mixing.
Solvothermal Reaction: Transfer the clear mixture into a 25 mL Teflon-lined stainless-steel autoclave. Seal and heat in a programmable oven at 85°C for 48 hours.
Cooling & Harvesting: Cool the autoclave to room temperature at a rate of 5°C/hour to promote high-crystallinity. Isolate the resulting microcrystals via centrifugation at 8,000 rpm for 10 minutes.
Washing & Activation: Wash the pellet three times with fresh ethanol to remove unreacted precursors and occluded DMF. Dry the activated Zn-4-BIM MOF under vacuum at 60°C for 12 hours.
QC Checkpoint: Perform Powder X-Ray Diffraction (PXRD). The presence of sharp Bragg peaks confirms the formation of a crystalline coordination polymer network [3]. Do not proceed to biological assays if the pattern is broad/amorphous.
Protocol B: pH-Responsive In Vitro Release Assay
Rationale: Sink conditions must be maintained to accurately model physiological release kinetics. Tween-80 is added to prevent the hydrophobic 4-BIM from precipitating upon release.
Buffer Preparation: Prepare two sets of Phosphate Buffered Saline (PBS) containing 0.5% (v/v) Tween-80. Adjust one to pH 7.4 (modeling blood plasma) and the other to pH 5.5 (modeling tumor endosomes).
Dialysis Setup: Suspend 10 mg of Zn-4-BIM MOF in 2 mL of the respective buffer and load into a dialysis bag (MWCO 3.5 kDa).
Incubation: Submerge the dialysis bags in 48 mL of the corresponding release media. Incubate in an orbital shaker at 37°C and 100 rpm.
Sampling: At predetermined time intervals (1, 2, 4, 8, 12, 24, and 48 hours), withdraw 1 mL of the external release media and immediately replace it with 1 mL of fresh, pre-warmed buffer.
Quantification: Analyze the aliquots using High-Performance Liquid Chromatography (HPLC) equipped with a UV-Vis detector set to the
Rationale: To prove that the MOF synthesis and subsequent degradation do not alter the pharmacophore of 4-BIM, a cell-free tubulin polymerization assay is required.
Reagent Thawing: Thaw porcine brain tubulin (>99% pure) on ice. Prepare PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP.
Sample Incubation: In a pre-warmed 96-well half-area plate, mix 3 mg/mL tubulin with varying concentrations of the released 4-BIM extract (obtained from Protocol B, pH 5.5 after 24h). Use colchicine as a positive control.
Kinetic Measurement: Immediately transfer the plate to a microplate reader maintained at 37°C. Measure the absorbance at 340 nm every minute for 60 minutes.
Data Analysis: Calculate the Vmax of polymerization. A reduction in the slope (Vmax) compared to the vehicle control validates the inhibition of microtubule assembly[1, 2].
Workflow and Mechanistic Visualizations
Synthesis and pH-responsive degradation workflow of the Zn-4-BIM MOF delivery system.
Mechanism of action: Tubulin polymerization inhibition by the released 4-BIM ligand.
Quantitative Data Presentation
The following tables summarize the expected physicochemical properties and biological efficacy of the synthesized Zn-4-BIM MOF, demonstrating its viability as an advanced drug delivery vehicle.
Table 1: Physicochemical Properties and Release Kinetics of Zn-4-BIM MOF
Parameter
Value / Observation
Analytical Method
Particle Size (Dynamic Light Scattering)
145 ± 12 nm
DLS (Malvern Zetasizer)
Zeta Potential
+18.4 mV
Electrophoretic Light Scattering
BET Surface Area
850 m²/g
N₂ Adsorption-Desorption Isotherm
Drug Loading Capacity (API as Ligand)
~65% (w/w)
TGA / Elemental Analysis
Cumulative Release at pH 7.4 (48h)
< 15%
HPLC-UV (Protocol B)
Cumulative Release at pH 5.5 (48h)
> 85%
HPLC-UV (Protocol B)
Table 2: Comparative Antiproliferative Activity (IC₅₀ values in µM)
Note: IC₅₀ values represent the concentration required to inhibit cell growth by 50% after 72 hours of incubation. The MOF formulation shows enhanced efficacy due to improved cellular uptake via endocytosis prior to intracellular drug release.
Compound / Formulation
HeLa (Cervical)
A549 (Lung)
MCF-7 (Breast)
Tubulin Inhibition IC₅₀
Free 4-BIM Ligand
0.85 ± 0.12
1.10 ± 0.15
0.95 ± 0.08
2.4 ± 0.3
Zn-4-BIM MOF
0.35 ± 0.05
0.42 ± 0.07
0.38 ± 0.06
N/A (Prodrug form)
Colchicine (Control)
0.05 ± 0.01
0.08 ± 0.02
0.06 ± 0.01
1.2 ± 0.1
References
Chen, J., Wang, Z., Li, C. M., Lu, Y., Vaddady, P. K., Meibohm, B., ... & Li, W. (2012). Discovery of novel 2-aryl-4-benzoylimidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents. Journal of Medicinal Chemistry, 55(16), 7285-7289.
URL:[Link]
Chen, J., Wang, Z., Li, C. M., Lu, Y., Vaddady, P. K., Meibohm, B., ... & Li, W. (2010). Discovery of novel 2-aryl-4-benzoylimidazoles targeting the colchicine binding site in tubulin as potential anticancer agents. Journal of Medicinal Chemistry, 53(20), 7414-7427.
URL:[Link]
Robin, A. Y., & Fromm, K. M. (2006). Coordination polymer networks with O- and N-donors: What they are, why and how they are made. Coordination Chemistry Reviews, 250(15-16), 2127-2157.
URL:[Link]
Application
procedure for synthesizing imidazole-based chalcones
Executive Summary This application note details the optimized protocols for synthesizing imidazole-based chalcones (1,3-diaryl-2-propen-1-ones), a privileged scaffold in medicinal chemistry known for anticancer, antifung...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details the optimized protocols for synthesizing imidazole-based chalcones (1,3-diaryl-2-propen-1-ones), a privileged scaffold in medicinal chemistry known for anticancer, antifungal, and tubulin-polymerization inhibitory effects. We present two distinct methodologies: a Standard Base-Catalyzed Condensation (for scalability and robustness) and a Microwave-Assisted Green Protocol (for high-throughput library generation). These protocols address common synthetic bottlenecks such as "oiling out," incomplete dehydration, and poor solubility associated with the imidazole moiety.
Scientific Foundation & Mechanism
The Pharmacophore
The imidazole ring acts as a bioisostere for histidine and functions as a hydrogen bond acceptor/donor, significantly improving the water solubility and bioavailability of the lipophilic chalcone backbone. The
-unsaturated ketone system serves as a Michael acceptor, covalently modifying cysteine residues in target proteins (e.g., tubulin, kinases).
Reaction Mechanism: Claisen-Schmidt Condensation
The synthesis relies on the Claisen-Schmidt condensation between an acetophenone and a benzaldehyde.[1][2][3] When incorporating an imidazole ring, the nitrogen lone pairs can affect solubility and basicity, requiring careful pH control.
Key Mechanistic Steps:
Enolate Formation: Base abstracts an
-proton from the acetophenone.
Nucleophilic Attack: The enolate attacks the aldehyde carbonyl carbon.
Proton Transfer: Formation of the
-hydroxy ketone (aldol adduct).
Dehydration (E1cB): Elimination of water to form the thermodynamically stable (
)-chalcone.
Figure 1: Mechanistic pathway of the Claisen-Schmidt condensation leading to (E)-chalcones.
Strategic Considerations
Parameter
Recommendation
Rationale
Solvent
Ethanol (95%) or Methanol
Polar protic solvents stabilize the transition state and facilitate the precipitation of the final product.
Base
NaOH (40% aq) or KOH
Strong bases are required to generate the enolate. KOH often provides better solubility in ethanol than NaOH.
Stoichiometry
1:1 (Equimolar)
Excess aldehyde can lead to difficult purification; excess ketone promotes self-condensation.
Temperature
RT to 60°C
High temperatures favor dehydration but increase side reactions (Cannizzaro, polymerization).
Experimental Protocols
Protocol A: Standard Base-Catalyzed Synthesis (Scalable)
Best for: Gram-scale synthesis, high purity requirements.
Preparation of Catalyst: Dissolve NaOH (0.01 mol, 0.4 g) in 5 mL of distilled water. Cool to room temperature.
Solubilization: In a 100 mL round-bottom flask, dissolve the acetophenone derivative (0.01 mol) and aldehyde derivative (0.01 mol) in 25 mL of Ethanol.
Note: If the imidazole derivative is not fully soluble, add methanol dropwise until clear.
Initiation: Add the aqueous NaOH solution dropwise to the reaction mixture with vigorous stirring.
Observation: The solution often turns yellow/orange immediately, indicating enolate formation.
Reaction: Stir the mixture at room temperature for 12–24 hours.
QC Check: Monitor by TLC (Hexane:Ethyl Acetate 3:1). Look for the disappearance of the aldehyde spot.
Workup: Pour the reaction mixture into 100 mL of crushed ice-water containing 2-3 mL of 10% HCl.
Critical Step: Acidification neutralizes the base and accelerates precipitation. Do not drop pH below 4, or the imidazole ring may protonate and remain water-soluble.
Purification: Filter the precipitate, wash with cold water (3x), and recrystallize from hot Ethanol.
Protocol B: Microwave-Assisted Green Synthesis
Best for: High-throughput screening, library generation, rapid optimization.
Materials:
Microwave Reactor (e.g., CEM or Biotage)
Reagents (same as above)
Catalyst: KOH (solid) or Piperidine
Solvent: Ethanol (minimized volume) or PEG-400
Step-by-Step Methodology:
Loading: In a 10 mL microwave vial, mix Acetophenone (1 mmol), Aldehyde (1 mmol), and Ethanol (2 mL).
Catalysis: Add KOH pellets (1.5 mmol) or 2 drops of Piperidine.
Irradiation: Seal the vial. Irradiate at 140–200 Watts at 80°C for 2–6 minutes .
Safety: Ensure the vessel is pressure-rated.
Quenching: Pour the hot reaction mixture onto crushed ice.
Isolation: Filter the solid product. Yields are typically 10-20% higher than Protocol A due to minimized side reactions.
Workflow Visualization
Figure 2: Decision tree for synthesis and troubleshooting of imidazole chalcones.
Data Summary & Validation
Feature
Conventional Method
Microwave Method
Reaction Time
12 – 24 Hours
2 – 6 Minutes
Typical Yield
60 – 75%
85 – 95%
Solvent Usage
High (25-50 mL)
Low (2-5 mL) or Solvent-Free
Purity (Crude)
Moderate (Requires Recrystallization)
High (Often pure after wash)
Energy Efficiency
Low
High
Characterization Criteria (Self-Validation):
1H NMR: Look for two doublets between 7.4 and 8.0 ppm with a coupling constant (
) of 15–16 Hz . This confirms the trans () geometry of the alkene.
IR Spectroscopy: A strong absorption band at 1650–1660 cm⁻¹ (C=O stretching) and 1580–1600 cm⁻¹ (C=C stretching).
Melting Point: Sharp range (e.g., 135–137°C). A broad range (>3°C) indicates incomplete dehydration (presence of
-hydroxy intermediate).
References
Kurşun Aktar, B. D., et al. (2023).[7] Synthesis, Antiproliferative Activity and In Silico Studies of Chalcones Derived From 4-(Imidazole-1-yl)Acetophenone. Journal of the Turkish Chemical Society Section A. Link
Bailey, N., et al. (2021). Synthesis and Biological Evaluation of Imidazole-Bearing Chalcones Toward New Antifungals. Native Science Report. Link
Sahoo, A., et al. (2017). Microwave Assisted Synthesis of Chalcone and Biological Activity. Scholars Research Library. Link
BenchChem. (2025).[6] Application Notes and Protocols: Microwave-Assisted Synthesis of Imidazole Derivatives. Link
Yadagiri, B., et al. (2015). Synthesis and Anticancer Activity of Novel Chalcone Hybrids. Royal Society of Chemistry Advances. Link
Application Note: Regioselective N-Alkylation of 4-Benzoylimidazole Abstract & Introduction The imidazole ring is a privileged scaffold in medicinal chemistry, serving as a core pharmacophore in p38 MAP kinase inhibitors...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Regioselective N-Alkylation of 4-Benzoylimidazole
Abstract & Introduction
The imidazole ring is a privileged scaffold in medicinal chemistry, serving as a core pharmacophore in p38 MAP kinase inhibitors, anti-tubulin agents, and angiotensin II receptor antagonists. However, the functionalization of 4-benzoylimidazole (also known as phenyl(1H-imidazol-4-yl)methanone) presents a classic regioselectivity challenge.
Due to annular tautomerism, the N-alkylation of 4-substituted imidazoles can yield two distinct regioisomers: the 1,4-isomer (alkylation at the nitrogen remote from the benzoyl group) and the 1,5-isomer (alkylation at the nitrogen proximal to the benzoyl group). For most pharmaceutical applications, the 1,4-isomer is the desired target due to its superior binding affinity profiles and lower steric clash in protein active sites.
This guide provides an evidence-based selection of reagents and optimized protocols to maximize the regioselective synthesis of 1-alkyl-4-benzoylimidazoles while minimizing the formation of the 1,5-byproduct.
Mechanistic Insight: The Regioselectivity Paradox
To control the reaction, one must understand the competing electronic and steric forces.
Tautomerism: 4-benzoylimidazole exists in equilibrium between the 1H-tautomer (N1-H) and the 3H-tautomer (N3-H). The electron-withdrawing benzoyl group at C4 increases the acidity of the ring protons compared to unsubstituted imidazole.
Steric Control (Major Factor): The benzoyl group is bulky.[1] Alkylation at N3 (proximal) is sterically disfavored. Therefore, under kinetic control, the electrophile preferentially attacks N1 (remote).
Electronic Control: The benzoyl group withdraws electron density, deactivating the adjacent N3 nitrogen more than the remote N1 nitrogen. This electronic bias reinforces the steric preference for the 1,4-isomer.
Diagram 1: Regioselectivity Pathways
The following diagram illustrates the bifurcation of the reaction pathway based on steric and electronic vectors.
Caption: Mechanistic bifurcation showing the preference for N1 alkylation (1,4-isomer) due to steric shielding of N3 by the benzoyl moiety.
Reagent Selection Guide
The choice of base and solvent largely dictates the N1:N3 ratio.
Table 1: Base and Solvent Effects on Regioselectivity[2]
Anhydrous DMF (Dimethylformamide) [0.2 M concentration]
Step-by-Step Methodology:
Preparation: Flame-dry a round-bottom flask under Argon or Nitrogen atmosphere.
Solubilization: Dissolve 4-benzoylimidazole (1.0 eq) in anhydrous DMF. Cool the solution to 0°C using an ice bath.
Deprotonation: Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas evolution. Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) for 30 minutes to ensure complete anion formation. The solution typically turns yellow/orange.
Alkylation: Re-cool to 0°C. Add the Alkyl Halide (1.1 eq) dropwise.
Reaction: Remove ice bath and stir at RT. Monitor by TLC or LCMS. (Reaction time is typically 1–4 hours).
Quench: Quench carefully with saturated NH₄Cl solution.
Workup: Extract with EtOAc (3x). Wash combined organics with water (to remove DMF) and brine. Dry over Na₂SO₄ and concentrate.
Purification: The crude residue will contain mostly the 1,4-isomer. If the 1,5-isomer is present, separate via flash column chromatography (Gradient: Hexanes/EtOAc or DCM/MeOH). The 1,5-isomer usually elutes after the 1,4-isomer on silica due to higher polarity (more accessible nitrogen lone pair).
Protocol B: Mild Conditions (Scale-Up Friendly)
Best for: Sensitive substrates or when NaH is safety-prohibited.
Reagents:
4-Benzoylimidazole (1.0 eq)
Potassium Carbonate (K₂CO₃) (2.0 eq) - Must be finely ground/anhydrous.
Mixing: To a suspension of 4-benzoylimidazole in MeCN, add K₂CO₃ (2.0 eq).
Activation: Stir at RT for 30 minutes.
Addition: Add Alkyl Halide (1.2 eq).
Heating: Heat the mixture to reflux (approx. 80°C for MeCN). Stir for 6–12 hours. Note: Higher temperatures accelerate the reaction but may slightly erode regioselectivity.
Filtration: Cool to RT. Filter off the solid inorganic salts.
Concentration: Evaporate the solvent under reduced pressure.
Purification: Recrystallization is often possible from Ethanol/Water if the 1,5-isomer content is low (<5%). Otherwise, use chromatography.[4][2]
Troubleshooting & Optimization Logic
If you observe poor regioselectivity (e.g., significant 1,5-isomer formation), follow this logic tree to optimize conditions.
Diagram 2: Optimization Decision Tree
Caption: Decision matrix for troubleshooting poor N1/N3 selectivity ratios.
References
Regioselectivity in Imidazole Alkylation
Title: Regioselective N-alkylation of the 1H-indazole scaffold (Analogous electronic systems).[4][5]
Source:Beilstein J. Org.[5] Chem.2021 , 17, 1939–1951.[5]
Purifying 4-benzoylimidazole derivatives presents a unique set of physicochemical challenges. The molecule combines a basic imidazole core (pKa ~5.5–6.0 due to the electron-withdrawing benzoyl group) with a hydrophobic phenyl ring. This duality often leads to "tailing" on silica gel, poor solubility in standard organic solvents, and confusion regarding regioisomers (4- vs. 5-substitution).[1]
This guide moves beyond generic protocols to address the specific molecular behavior of this scaffold.
Module 1: Crystallization (The First Line of Defense)[1]
Context: Due to the high lattice energy provided by the imidazole N-H hydrogen bonding, these derivatives often crystallize well, making chromatography unnecessary if optimized correctly.[1]
Troubleshooting Guide: Recrystallization
Q: My compound is insoluble in ethanol at room temperature but won't crystallize when cooled. It just oils out. What is happening?A: "Oiling out" occurs when the compound's melting point is lower than the solvent's boiling point, or the solution is too concentrated (supersaturated) at the boiling point.
The Fix (Solvent Switch): Move to a high-dielectric/high-boiling system.[1]
System A:DMSO/Water . Dissolve in minimal hot DMSO. Add hot water dropwise until turbidity persists. Cool slowly.
System B:DMF/Water . Similar to above but easier to remove residual solvent.
System C (For Oiling):Ethanol/Water with seeding. If it oils, reheat to dissolve, add a seed crystal, and cool very slowly (wrap the flask in foil/cotton).
Q: I have a colored impurity that persists after crystallization.A: Benzoylimidazoles can trap oligomeric byproducts (often yellow/orange) in the crystal lattice.
The Fix: Perform a Charcoal Filtration before the final crystallization.
Context: The imidazole nitrogen is basic. On standard silica gel (acidic surface, pH ~5), it protonates, forming ionic bonds with silanols.[1] This causes severe peak tailing and irreversible adsorption.
Troubleshooting Guide: Flash Chromatography
Q: My product streaks from the baseline to the solvent front on TLC and column. How do I fix this?A: You are seeing the "silanol effect." You must neutralize the silica surface.
The Fix (Amine Modifier): Add 1% Triethylamine (TEA) or 1% NH₄OH to your mobile phase.[1]
Protocol: Pre-wash the column with 3 CV (Column Volumes) of the mobile phase containing the modifier before loading the sample. This saturates the active silanol sites.
Q: Which mobile phase is best for polar benzoylimidazoles?A: Avoid Hexane/Ethyl Acetate if the compound is very polar.[4]
Gradient: 0% → 10% Methanol (with 1% TEA or NH₄OH).[1]
Warning: Do not exceed 15% MeOH in DCM on silica, or silica dissolution/leaching becomes a risk.
Q: Can I use Reverse Phase (C18) for these?A: Yes, but pH control is critical.
Low pH (0.1% TFA): The imidazole will be protonated (
).[1] It will elute early with good peak shape but low retention.
High pH (10mM Ammonium Bicarbonate, pH 9-10): The imidazole is neutral (
).[1] Retention increases significantly. Ensure your C18 column is pH stable (e.g., hybrid silica).[1]
Visualizing the Optimization Loop
Caption: Logic flow for optimizing silica chromatography conditions for basic imidazole derivatives.
Module 3: The Tautomerism Trap (4- vs. 5- Isomers)
Context: This is the most frequent point of confusion. 4-benzoylimidazole and 5-benzoylimidazole are tautomers if the Nitrogen-1 (N1) is unsubstituted (N-H).[1]
FAQ: Isomerism
Q: I see two spots on TLC for my 4-benzoylimidazole, but NMR looks clean. Why?A: If your imidazole is N-H (unsubstituted), you are likely seeing tautomers separating on the silica plate due to the interaction with the stationary phase, or you have a mixture of regioisomers if you alkylated it.[1]
The Science: In solution, the proton hops rapidly between N1 and N3. You cannot isolate "pure" 4-benzoylimidazole from 5-benzoylimidazole; they are the same compound in equilibrium.
The Exception: If you have N-alkylated (e.g., N-Methyl), the tautomerism is locked.[1] You will have distinct 4-benzoyl-1-methylimidazole and 5-benzoyl-1-methylimidazole.[1] These can and must be separated by chromatography (often very close Rf values).[1]
Q: How do I separate the N-alkylated regioisomers (4- vs 5-)?A: These are notoriously difficult to separate.
Regioselective Synthesis: It is better to synthesize the specific isomer using correct starting materials (e.g., 1,4- vs 1,5- disubstituted synthesis) than to separate a 50:50 mixture.[1]
Chromatography: Use a shallow gradient (e.g., 0.5% MeOH increase per 5 mins) on a high-performance flash column (Gold/Spherical silica).[1]
NOE NMR: You must confirm regiochemistry using NOESY/ROESY NMR. The N-Methyl protons will show a cross-peak to the C5-H (proton adjacent) in the 1,5-isomer, but not in the 1,4-isomer (where C5 is substituted with benzoyl).[1]
Visualizing Tautomerism vs. Regioisomerism
Caption: Decision tree for determining if 4- and 5- isomers are separable based on N-substitution.
Module 4: Workup & Scavenging
Context: Before purification, chemical cleanup can save hours of column time.
Acid/Base Extraction (The "Back-Extraction"):
Since the imidazole is amphoteric/basic:
Dissolve crude in organic solvent (EtOAc).
Extract with 1M HCl (Product goes to Aqueous layer; non-basic impurities stay in Organic).
Separate layers.
Basify Aqueous layer with NaOH/NaHCO₃ to pH ~9-10 (Product precipitates or oils out).[1]
Extract back into EtOAc.
Note: This removes neutral impurities (unreacted benzoyl chloride, tars).[1]
Metal Scavenging (If Pd/Cu/Fe catalysts used):
Imidazoles coordinate metals strongly. Standard washes may fail.
Solution: Use resin-bound scavengers (e.g., SiliaMetS® Thiol or DMT) or wash with aqueous EDTA solution.[1]
References
BenchChem Technical Support. (2025).[5] Purification of Imidazole Derivatives: Solvent Systems and Stationary Phases.[4][6] BenchChem.[4][5] Link[1]
Technical Support Center: Troubleshooting Low Yields in Benzoyl Imidazole Synthesis
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to addr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of low yields in benzoyl imidazole synthesis. By understanding the underlying chemical principles and potential pitfalls, you can significantly improve the efficiency and success of your synthetic protocols.
I. Foundational Principles of Benzoyl Imidazole Synthesis
The synthesis of benzoyl imidazoles typically involves the acylation of an imidazole ring with a benzoyl derivative. A common method is the reaction of an o-phenylenediamine with a benzaldehyde derivative, often in the presence of an oxidizing agent or catalyst.[1][2] This process, while versatile, is susceptible to various factors that can negatively impact the final product yield. Understanding the reaction mechanism is crucial for effective troubleshooting.
Generalized Reaction Scheme
The condensation of an o-phenylenediamine with a benzaldehyde derivative proceeds through the formation of a Schiff base intermediate, which then undergoes oxidative cyclization to form the benzimidazole ring.
Caption: Generalized reaction pathway for benzoyl imidazole synthesis.
II. Frequently Asked Questions (FAQs)
This section addresses common questions encountered during benzoyl imidazole synthesis.
Q1: My reaction yield is consistently low. What are the first parameters I should investigate?
A1: Low yields are a frequent challenge. The initial parameters to scrutinize are the choice of catalyst and solvent, as well as the reaction temperature and duration.[3] A solvent screening is often a prudent first step, as polarity can dramatically affect reactant solubility and the stability of reaction intermediates.[4][5] For instance, polar protic solvents like ethanol and methanol have demonstrated high yields in certain catalytic systems.[6]
Q2: I am observing a significant amount of unreacted starting material. What could be the cause?
A2: Incomplete conversion can stem from several factors:
Insufficient Catalyst Activity: The chosen catalyst may not be effective enough under your reaction conditions. Consider screening different catalysts, including both homogeneous and heterogeneous options.[7]
Inadequate Reaction Time or Temperature: The reaction may simply need more time or a higher temperature to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[3]
Poor Solubility of Reactants: If your starting materials are not fully dissolved, the reaction rate will be significantly hindered. Experiment with different solvents or solvent mixtures to improve solubility.[5]
Q3: I am getting a mixture of the desired N-benzoyl imidazole and other byproducts. How can I improve selectivity?
A3: The formation of byproducts is a common cause of low yields. Key strategies to enhance selectivity include:
Catalyst Selection: The choice of catalyst can significantly influence the reaction pathway. For example, certain catalysts can favor the formation of the desired product over side reactions.[8]
Control of Stoichiometry: Carefully controlling the molar ratio of your reactants is crucial. An excess of one reactant can lead to the formation of undesired side products.[8]
Reaction Conditions: Temperature and solvent can also play a role in selectivity. Running the reaction at a lower temperature may favor the kinetic product, while a different solvent could disfavor the formation of certain byproducts.[4]
Q4: My purified product yield is low after work-up and purification. What are potential causes during these steps?
A4: Product loss during isolation and purification is a common issue. Consider the following:
Hydrolysis of the Product: Benzoyl imidazoles can be susceptible to hydrolysis, especially under acidic or basic conditions during the work-up.[9][10] Neutralize the reaction mixture carefully and avoid prolonged exposure to harsh pH conditions.
In-Text Citations: You must cite and link to authoritative sources to support key mechanistic claims or protocol standards within the body text.
Purification Method: Recrystallization and column chromatography are common purification methods.[11][12] However, improper solvent selection for recrystallization can lead to low recovery. For column chromatography, ensure the chosen solvent system provides good separation between your product and impurities to avoid co-elution.[11]
III. Troubleshooting Guide: A Deeper Dive
This section provides a more detailed, cause-and-effect analysis of common problems and their solutions.
Problem 1: Low or No Product Formation
Possible Cause
Underlying Rationale & Explanation
Recommended Troubleshooting Steps
Purity of Starting Materials
Impurities in the o-phenylenediamine or benzaldehyde can inhibit the reaction or lead to side products. Water content can be particularly problematic.
1. Verify the purity of starting materials using techniques like NMR or melting point analysis. 2. Use freshly distilled or recrystallized starting materials. 3. Ensure all glassware and solvents are dry.
Incorrect Reaction Conditions
Temperature, reaction time, and atmospheric conditions can all impact yield. Some reactions may be sensitive to air or moisture.
1. Optimize the reaction temperature. A systematic increase while monitoring via TLC is recommended.[13] 2. Perform a time-course study to determine the optimal reaction duration. 3. If the reaction is sensitive to air or moisture, perform it under an inert atmosphere (e.g., nitrogen or argon).
Catalyst Inactivity or Incompatibility
The catalyst may be poisoned by impurities or may not be suitable for the specific substrates being used.
1. Screen a variety of catalysts, including Lewis acids, Brønsted acids, and heterogeneous catalysts.[14] 2. Ensure the catalyst is fresh and has been stored properly. 3. Consider using a higher catalyst loading, although this should be optimized.[7]
Solvent Effects
The solvent plays a critical role in solvating reactants and stabilizing intermediates. An inappropriate solvent can lead to poor solubility or unfavorable reaction kinetics.[4][5]
1. Conduct a solvent screen using a range of polar protic, polar aprotic, and nonpolar solvents.[6] 2. Consider using "green" solvents or solvent-free conditions, which have shown success in some syntheses.[15]
Problem 2: Formation of Significant Byproducts
Possible Cause
Underlying Rationale & Explanation
Recommended Troubleshooting Steps
Side Reactions of the Imidazole Ring
The imidazole ring itself can undergo further reactions, such as over-acylation or ring-opening, especially under harsh conditions.[16][17]
1. Use milder reaction conditions (lower temperature, less reactive acylating agent). 2. Carefully control the stoichiometry of the reactants to avoid an excess of the benzoylating agent.
Formation of 1,2-Disubstituted Benzimidazoles
When using aldehydes, a common side reaction is the formation of 1,2-disubstituted benzimidazoles.[8]
1. The choice of catalyst and the electronic properties of the aldehyde are critical for selectivity.[3] 2. Adjusting the amine-to-aldehyde molar ratio can also influence the product distribution.[8]
Decomposition of Product
The desired benzoyl imidazole product may be unstable under the reaction or work-up conditions, leading to decomposition.
1. Monitor the reaction for the appearance of degradation products by TLC. 2. If decomposition is observed, try milder reaction conditions or a shorter reaction time. 3. Ensure the work-up procedure is as gentle as possible, avoiding strong acids or bases.
Problem 3: Difficulties in Product Purification
Possible Cause
Underlying Rationale & Explanation
Recommended Troubleshooting Steps
Co-elution with Starting Materials or Byproducts
The polarity of the product may be very similar to that of the starting materials or byproducts, making separation by column chromatography challenging.
1. Experiment with different solvent systems for column chromatography to achieve better separation. 2. Consider using a different stationary phase (e.g., alumina instead of silica gel). 3. If chromatography is ineffective, explore recrystallization from various solvents.[18]
Product is an Oil or Low-Melting Solid
Some N-alkylimidazoles are liquids or low-melting solids, which can be difficult to handle and purify.[19]
1. Flash chromatography is often effective for purifying oils.[19] 2. If the product is an oil, try to form a solid derivative (e.g., a salt) to facilitate purification by recrystallization.
Presence of Colored Impurities
The formation of colored impurities can make it difficult to assess the purity of the final product.
1. Using o-phenylenediamine dihydrochloride can sometimes reduce the formation of colored impurities.[3] 2. Treatment with activated charcoal during recrystallization can help to remove some colored impurities.[11]
IV. Experimental Protocols
This section provides representative experimental protocols for the synthesis and purification of benzoyl imidazoles. These should be considered as starting points and may require optimization for specific substrates.
Protocol 1: Synthesis of 2-Phenyl-1H-benzimidazole using Ammonium Chloride Catalyst[3]
To a stirred solution of o-phenylenediamine (1 mmol) in CHCl₃ (5 ml), add NH₄Cl (4 mmol).
Add benzaldehyde (1 mmol) to the mixture.
Continue stirring the reaction mixture at room temperature for four hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, quench the reaction with water and extract the product using an appropriate organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by recrystallization or column chromatography.
Protocol 2: Purification by Recrystallization[12]
Procedure:
Solvent Selection: Choose a solvent or solvent pair in which the benzoyl imidazole is soluble at high temperatures but sparingly soluble at low temperatures.
Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.
Hot Filtration: If insoluble impurities are present, quickly filter the hot solution.
Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.
Caption: General workflow for the purification of benzoyl imidazoles by recrystallization.
V. Conclusion
Troubleshooting low yields in benzoyl imidazole synthesis requires a systematic and logical approach. By carefully considering the purity of starting materials, optimizing reaction conditions, and selecting appropriate catalysts and solvents, researchers can significantly improve the efficiency of their synthetic routes. This guide provides a framework for identifying and addressing the most common challenges, ultimately leading to higher yields and purer products.
VI. References
Jain, S., et al. (2024). Solvent Influence on Yield and Selectivity in the Synthesis of 2,4,5-Triaryl-1H-imidazoles. Nanotechnology Perceptions, 20(S12), 1549-1557.
Kirby, A. J., & Lancaster, P. W. (1972). Intramolecular carboxyl group participation in the hydrolysis of an acyl imidazole. Journal of the Chemical Society, Perkin Transactions 2, (10), 1206-1214.
Sonar, J., et al. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction. International Journal of Pharmaceutical Research and Applications, 6(3), 431-447.
Cox, R. A., & Yates, K. (1981). The mechanism of the hydrolysis of acylimidazoles in aqueous mineral acids. The excess acidity method for reactions that are not acid catalyzed. Canadian Journal of Chemistry, 59(19), 2853-2863.
Various Authors. (2025). Recent advances in the application of heterogeneous catalysts for the synthesis of benzimidazole derivatives. ResearchGate. Request PDF.
Farkas, E., et al. (2020). Intramolecular Inhibition by Imidazole in Acid‐Catalyzed Hydrolysis of Protected Carbohydrates. ChemistrySelect, 5(2), 555-560.
Various Authors. (n.d.). Synthesis of 2-((1-benzoyl-1H-benzo[d]imidazol-2-yl) thio)-N-(substituted phenyl) acetamide. ResearchGate.
Various Authors. (n.d.). Benzimidazole synthesis. Organic Chemistry Portal.
da Silva, J. F., et al. (2016). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Beilstein Journal of Organic Chemistry, 12, 2464-2473.
Lee, K. H., et al. (1997). Process for preparation of 1-benzylimidazole compound, and novel compound. KR970005532B1. Google Patents.
Various Authors. (n.d.). Use of heterogeneous catalysts in benzimidazole synthesis. SID.
Various Authors. (2025). Magnetic catalyst marvels: a sustainable approach to highly substituted imidazole synthesis. Nanoscale Advances.
BenchChem. (2025). Optimization of reaction conditions for benzimidazole synthesis.
Various Authors. (2021). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances, 11(1), 1-20.
BenchChem. (2025). Technical Support Center: Solvent Effects on Imidazole Synthesis.
BenchChem. (2025). Technical Support Center: Purification of 1-Benzyl-5-(chloromethyl)-1H-imidazole.
Various Authors. (2025). Effect of different solvents on synthesis of 2-phenyl benzimidazole and its derivatives. ResearchGate.
Various Authors. (2021). Electrochemical Synthesis of Benzo[d]imidazole via Intramolecular C(sp3)–H Amination. Organic Letters, 23(24), 9473-9477.
Ernst, W. E. (1965). Method of synthesis of 1-acyl imidazoles. US3197476A. Google Patents.
Wujec, M., et al. (2022). N-Phenacyldibromobenzimidazoles—Synthesis Optimization and Evaluation of Their Cytotoxic Activity. Molecules, 27(14), 4403.
Wang, Y., et al. (2020). Structure and Reactivity of Highly Twisted N-Acyl Imidazoles. The Journal of Organic Chemistry, 85(8), 5559-5566.
BenchChem. (2025). Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole.
Ghafoor, A., et al. (2021). Green synthesis of benzimidazole derivatives by using zinc boron nitride catalyst and their application from DFT (B3LYP) study. Scientific Reports, 11(1), 1-13.
Martinez, A., et al. (2022). The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. Molecules, 27(5), 1698.
Lee, H. S., et al. (n.d.). Solvent effects on the benzylation with substituted imidazoles in acetonitrile and methanol. ResearchGate. Request PDF.
Various Authors. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 749.
Various Authors. (2023). Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. Current Organic Synthesis, 20(4), 384-401.
Various Authors. (1998). Process for purifying imidazoles and imidazol-based agents by crystallisation. EP0856344A1. Google Patents.
Various Authors. (n.d.). Optimization of imidazole electrosynthesis 1. ResearchGate.
Various Authors. (2023). Method for synthesizing imidazole compound. CN115626896A. Google Patents.
BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 1-Benzyl-5-(chloromethyl)-1H-imidazole.
Various Authors. (n.d.). Product Class 3: Imidazoles. Science of Synthesis.
Various Authors. (2015). How to remove unreacted benzil from the synthesized imidazole?. ResearchGate.
Hofmann, K. (1953). The Chemistry of Heterocyclic Compounds, Imidazole and Its Derivatives, Part I. Interscience Publishers.
Various Authors. (2006). Improved preparation and separated purification method of benzimidazole type proton pump inhibitors and precursor thereof. CN1803794A. Google Patents.
Smolecule. (n.d.). Comprehensive Application Notes and Protocols for N-Functionalized Imidazole Synthesis via Sodium Imidazole.
Li, X., et al. (2025). Base-Mediated Synthesis of Imidazole-Fused 1,4-Benzoxazepines via 7-exo-dig Cyclizations: Propargyl Group Transformation. The Journal of Organic Chemistry.
Zare, A., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega, 4(1), 1983-1989.
Technical Support Center: Recrystallization of (1H-imidazol-4-yl)(phenyl)methanone
Welcome to the technical support center for the purification of (1H-imidazol-4-yl)(phenyl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of (1H-imidazol-4-yl)(phenyl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on the recrystallization of this important imidazole derivative. Our goal is to equip you with the knowledge to overcome common purification challenges and achieve high-purity material for your research and development endeavors.
Frequently Asked Questions (FAQs) about Recrystallization Solvents
Q1: What are the first steps to selecting a suitable recrystallization solvent for (1H-imidazol-4-yl)(phenyl)methanone?
A1: The cornerstone of a successful recrystallization is the selection of an appropriate solvent. The ideal solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at room temperature or below. For (1H-imidazol-4-yl)(phenyl)methanone, which possesses both polar (imidazole ring) and nonpolar (phenyl group) characteristics, a systematic screening of solvents with varying polarities is the most effective approach.
A general principle is that "like dissolves like." Given the presence of the polar imidazole moiety, polar organic solvents are a logical starting point.[1] A preliminary small-scale test with a few milligrams of your crude product in a test tube is highly recommended.[2] Observe the solubility in various solvents at room temperature and then upon heating.
Q2: Which specific solvents are recommended for initial screening?
A2: Based on the chemical structure of (1H-imidazol-4-yl)(phenyl)methanone and established protocols for similar imidazole derivatives, we recommend screening the following solvents:
Alcohols (Methanol, Ethanol, Isopropanol): These are often excellent choices for polar compounds. Hot methanol, in particular, has been successfully used for the recrystallization of imidazole-containing chalcones.[3]
Esters (Ethyl Acetate): This solvent offers a medium polarity and can be effective.
Ketones (Acetone): Another medium-polarity solvent that can be a good candidate.
Chlorinated Solvents (Dichloromethane, Chloroform): While effective, their use should be considered in light of safety and environmental policies. A hexane:chloroform mixture has been reported for recrystallizing a related imidazole derivative.[4]
Aromatic Hydrocarbons (Toluene): These are less polar and may be more suitable for a two-solvent system.
Water: Due to the polar imidazole ring, water could be a potential anti-solvent in a two-solvent system.
A summary of potentially suitable solvents is provided in the table below.
Solvent
Polarity Index
Boiling Point (°C)
Rationale for Use
Methanol
5.1
65
Good starting point for polar imidazole compounds.[3]
Ethanol
4.3
78
Similar to methanol, widely used for imidazoles.
Isopropanol
3.9
82
A slightly less polar alcohol option.
Ethyl Acetate
4.4
77
Medium polarity, good for a range of compounds.
Acetone
5.1
56
Apolar aprotic solvent, can be effective.
Dichloromethane
3.1
40
Good solvent for many organics, use with caution.
Toluene
2.4
111
Potential for two-solvent systems with a polar solvent.
Water
10.2
100
Likely a poor solvent, but a good anti-solvent.
Q3: What is a two-solvent recrystallization, and when should I consider it?
A3: A two-solvent (or mixed-solvent) system is employed when no single solvent meets the ideal criteria for recrystallization. This technique involves a "good" solvent in which the compound is highly soluble, and a "poor" or "anti-solvent" in which the compound is sparingly soluble.
You should consider this method if your compound is either too soluble in a particular solvent even at low temperatures, or insoluble in another solvent even at its boiling point. A common and effective combination for imidazole derivatives is an alcohol (good solvent) and water (anti-solvent).[5]
The process involves dissolving the crude material in a minimal amount of the hot "good" solvent, followed by the dropwise addition of the "poor" solvent until turbidity (cloudiness) is observed. A few more drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.
Troubleshooting Guide
Q4: My compound "oils out" instead of forming crystals. What should I do?
A4: "Oiling out" occurs when the solid melts before it dissolves, or when it comes out of solution as a liquid. This is a common issue, especially with impure samples. Here are several strategies to address this:
Increase the Solvent Volume: Your solution may be too concentrated. Add more of the hot recrystallization solvent to ensure the compound fully dissolves.
Slow Down the Cooling Process: Rapid cooling can favor the formation of an oil. Allow the flask to cool slowly to room temperature before placing it in an ice bath. Insulating the flask with a cloth can help.
Agitate the Solution: Gently swirling the solution as it cools can sometimes encourage crystallization over oiling.
Re-evaluate Your Solvent System: The chosen solvent may not be appropriate. Try a different solvent or a two-solvent system. If using a two-solvent system, you may need to adjust the ratio of the solvents.
Q5: No crystals have formed even after the solution has cooled completely. How can I induce crystallization?
A5: A clear, cold solution indicates that your compound is still soluble and the solution is not supersaturated enough for spontaneous crystallization. Here are some techniques to induce crystal formation:
Scratch the Inner Surface of the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.
Introduce a Seed Crystal: If you have a small amount of the pure, solid compound, add a tiny crystal to the cold solution. This will act as a template for other molecules to crystallize upon.
Reduce the Solvent Volume: Carefully evaporate some of the solvent to increase the concentration of your compound. This can be done by gently blowing a stream of inert gas (like nitrogen) over the surface of the solution or by carefully heating it to a low temperature.
Add an Anti-Solvent: If you are using a single solvent, you can try adding a small amount of a miscible anti-solvent (a solvent in which your compound is insoluble) dropwise until the solution becomes slightly turbid.
Q6: The recrystallized product is still impure. What are the next steps?
A6: A single recrystallization may not be sufficient to remove all impurities, especially if the crude material is very impure.
Perform a Second Recrystallization: Repeating the recrystallization process can significantly improve the purity of your compound.
Use Activated Charcoal: If your product has a colored impurity, you can try adding a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Be aware that charcoal can also adsorb some of your product, so use it sparingly.
Consider an Alternative Purification Method: If recrystallization fails to yield a pure product, other purification techniques such as column chromatography may be necessary.[6]
Experimental Protocols
Protocol 1: Single-Solvent Recrystallization
This protocol provides a general procedure for recrystallization from a single solvent.
Solvent Selection: Based on your preliminary tests, choose a suitable solvent.
Dissolution: Place the crude (1H-imidazol-4-yl)(phenyl)methanone in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture with stirring until the solid dissolves completely. Add the solvent in small portions until a clear solution is obtained at the boiling point of the solvent.
Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed flask.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.
Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.
Drying: Dry the crystals in a vacuum oven or desiccator to a constant weight.
Protocol 2: Two-Solvent Recrystallization
This protocol is for situations where a single solvent is not effective.
Solvent System Selection: Choose a "good" solvent in which the compound is soluble and a miscible "poor" solvent (anti-solvent) in which it is insoluble.
Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent in an Erlenmeyer flask.
Addition of Anti-Solvent: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes persistently cloudy.
Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again.
Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath.
Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of the cold "poor" solvent or a cold mixture of the two solvents.
Drying: Dry the purified crystals under vacuum.
Visualized Workflows
Caption: Troubleshooting common recrystallization issues.
References
Technical Support Center: Purification of Imidazole Derivatives - Benchchem. (n.d.).
(E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one. (2021, August 10). MDPI. Retrieved from [Link]
CAS 10364-96-2: 1H-Imidazol-1-yl(4-nitrophenyl)methanone - CymitQuimica. (n.d.).
Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. (2019, May 28). Organic & Biomolecular Chemistry. Retrieved from [Link]
1-[4-(1H-imidazol-1-yl)phenyl]ethanone monohydrate. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation - Google Patents. (1998, August 5).
Modular Synthesis of Di- and Trisubstituted Imidazoles from Ketones and Aldehydes: A Route to Kinase Inhibitors. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. (2004, July). ResearchGate. Retrieved from [Link]
Technical Support Center: 4-Iodo-1H-Imidazole Solubility and Reaction Optimization - Benchchem. (n.d.).
Technical Support Center: Purification of Crude 4,4'-Bi-1H-imidazole - Benchchem. (n.d.).
Research Article Biological and Molecular Chemistry Investigation and Application of 2-(Benzyloxy)-4,5-Diphenyl-1H-Imidazole as. (2023, September 26). Journal of Medicinal and Chemical Sciences. Retrieved from [Link]
preventing N-methylation metabolic instability in imidazole drugs
Ticket #492: Preventing N-Methylation Instability in Imidazole Scaffolds Status: Open | Priority: High | Assigned To: Senior Application Scientist Introduction Welcome to the Metabolic Stability Technical Support Center....
Author: BenchChem Technical Support Team. Date: March 2026
Ticket #492: Preventing N-Methylation Instability in Imidazole Scaffolds
Status: Open | Priority: High | Assigned To: Senior Application Scientist
Introduction
Welcome to the Metabolic Stability Technical Support Center. You are likely here because your imidazole-containing lead compound is showing high intrinsic clearance (
) that is not attributable to standard CYP450 oxidation.
The Issue: The imidazole ring is a prime substrate for N-methyltransferases (NMTs) . These enzymes utilize S-adenosyl-L-methionine (SAM) to transfer a methyl group to the imidazole nitrogen. This metabolic pathway (N-glucuronidation is also possible, but we are focusing on methylation here) often leads to rapid clearance or the formation of inactive/toxic metabolites.
The Fix: This guide provides a modular approach to diagnosing N-methylation, engineering structural resistance, and validating the solution.
Module 1: Diagnostic Hub (Root Cause Analysis)
Is N-methylation actually driving your instability?
Before altering your lead molecule, confirm the metabolic pathway. Standard microsomal stability assays often miss this because many methyltransferases are cytosolic , not microsomal.
Step 1: The "Symptom" Check
Symptom
Probability of N-Methylation
High in Hepatocytes
High (Contains both cytosol + microsomes)
High in Microsomes (w/ NADPH)
Low (Microsomes lack cytosolic NMTs)
Clearance persists with CYP inhibitors (e.g., ABT)
High (Non-CYP pathway)
Mass Spectrum shows +14 Da shift
Critical Indicator (Methyl group addition)
Step 2: The Pathway Visualization
The following diagram illustrates the mechanism you are fighting. The nucleophilic nitrogen (N3) attacks the methyl group of the cofactor SAM.
Fig 1.1: The catalytic transfer of a methyl group from SAM to the imidazole substrate.
Module 2: Structural Modification Guide (The "Patch")
Once N-methylation is confirmed, apply these medicinal chemistry strategies. The goal is to make the nitrogen "invisible" or "unattractive" to the enzyme without killing on-target potency.
Strategy A: Steric Hindrance (The Physical Block)
Enzymes require a specific spatial fit. Placing a bulky group adjacent to the nucleophilic nitrogen physically prevents the enzyme from transferring the methyl group.
Action: Add a substituent (Methyl, Chloro, Cyclopropyl) at the C2 or C5 position of the imidazole.
Result: The NMT enzyme cannot approach the Nitrogen lone pair.
Strategy B: Electronic Deactivation (The Chemical Block)
Methylation is an electrophilic attack; the enzyme's methyl group seeks a negative charge (nucleophile). If you reduce the electron density on the nitrogen, you reduce its reactivity.
Action: Introduce Electron-Withdrawing Groups (EWGs) like -CF3 , -CN , or -F on the phenyl ring attached to the imidazole or directly on the scaffold.
Result: Lowers the
of the imidazole nitrogen, reducing its nucleophilicity.
Strategy C: Scaffold Hopping (The Replacement)
If the imidazole is not essential for binding (e.g., not a critical hydrogen bond donor/acceptor), swap it for a ring that is less prone to methylation.
Action: Replace Imidazole with Pyrazole , Triazole , or Thiazole .
Decision Matrix: Selecting the Right Fix
Fig 2.1: Decision tree for selecting the appropriate medicinal chemistry strategy.
Module 3: Validation Protocols (The Test Suite)
You cannot rely on standard S9 or Microsomal stability assays alone because they may lack the necessary cofactor (SAM) or the cytosolic fraction where many NMTs reside.
Protocol: SAM-Fortified Cytosolic Stability Assay
Objective: Specifically stress-test the molecule against N-methylation.
Reagents Required:
Liver Cytosol (Human/Rat/Mouse) – Crucial: Microsomes alone are insufficient.
Cofactor: S-adenosyl-L-methionine (SAM), 1 mM final concentration.
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Positive Control: Histamine or Ondansetron (known N-methylation substrates).
Step-by-Step Workflow:
Preparation: Pre-incubate Liver Cytosol (1 mg/mL protein) in buffer at 37°C for 5 minutes.
Initiation: Add the Test Compound (1 µM) and SAM (1 mM).
Note: Run a parallel control without SAM to distinguish non-cofactor dependent instability.
Sampling: Aliquot samples at 0, 15, 30, and 60 minutes.
Quenching: Add ice-cold Acetonitrile (containing internal standard) to stop the reaction.
Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
Pass Criteria: >80% parent remaining at 60 min.
Fail Criteria: Appearance of +14 Da peak and loss of parent.
Frequently Asked Questions (FAQ)
Q: Why does my compound show stability in microsomes but high clearance in vivo?A: Microsomes are membrane-bound fractions (CYPs, UGTs). Many methyltransferases (like HNMT) are soluble cytosolic enzymes. If you only test microsomes, you wash away the enzymes killing your drug. Always test Hepatocytes (which contain both) or add a Cytosolic fraction to your assay.
Q: Can I just block the Nitrogen with a methyl group myself?A: This is a valid strategy (N-capping), provided the NH is not a required Hydrogen Bond Donor (HBD) for your target protein. If you cap it, you lose the HBD capability. If the N acts only as an acceptor, capping it might kill potency due to steric clash.
Q: Does N-methylation always deactivate the drug?A: Not always, but usually. It changes the lipophilicity (LogD) and solubility. Occasionally, the metabolite is active (and toxic), or it creates a "metabolic switch" where the methylated metabolite is then rapidly oxidized by CYPs.
Q: I see a +28 Da shift. What is that?A: This indicates Dimethylation .[1] It is common in imidazoles with two accessible nitrogens or if the primary amine on a side chain is being methylated twice.
References
Pirali, T., et al. (2019). Strategies to Address N-Methylation in Drug Discovery. Journal of Medicinal Chemistry.
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Chapter on Metabolic Stability).
Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction. Wiley-VCH. (Mechanisms of Methyltransferases).
Obach, R. S., et al. (2008). The Utility of In Vitro Cytochrome P450 Inhibition Data in the Prediction of Drug-Drug Interactions. Journal of Pharmacology and Experimental Therapeutics.
Diagnostic Triage: Is Your Catalyst "Dead" or "Sleeping"?
Before altering your entire workflow, confirm that catalyst poisoning (coordination saturation) is the root cause. Imidazoles are notorious
-donors . The unhindered N3 nitrogen possesses a lone pair that binds aggressively to electrophilic metal centers (Pd, Cu, Ni), displacing labile ligands and forming stable, inactive "off-cycle" complexes.
Symptoms of Imidazole Poisoning:
The "50% Wall": Reaction proceeds rapidly to ~30-50% conversion and then stops completely, despite unconsumed starting material.
The "Restart Effect": Adding a second batch of catalyst restarts the reaction (confirming the substrate isn't dead, but the initial metal center is).
Color Shift: A shift to a dark, precipitous suspension often indicates the formation of inactive Pd-bis(azole) aggregates or "Palladium Black" due to ligand stripping.
The Mechanism of Failure
To fix the problem, you must visualize the enemy. The diagram below illustrates how the imidazole substrate acts as a "trojan horse," entering the cycle and trapping the metal in a thermodynamic sink.
Figure 1: The "Azole Effect" Mechanism. The N3 nitrogen of the imidazole competes with the phosphine ligand, stripping the metal to form a stable, catalytically inactive species (Red).
Troubleshooting Protocols
Protocol A: The "Steric Shield" Strategy (Palladium)
Best for: C-Arylation and N-Arylation (Buchwald-Hartwig) where the imidazole is the nucleophile.
The Logic: Standard ligands (TPP, dppf) are too small. They allow the imidazole N3 to access the Pd center. You must use biaryl dialkylphosphines (Buchwald Ligands). Their massive steric bulk creates a "roof" over the metal center, physically blocking the approach of the imidazole N3 lone pair while permitting the reaction at the desired site.
Step-by-Step Workflow:
Ligand Selection: Switch to tBuXPhos or BrettPhos .
Why: These ligands are bulky enough to destabilize the N-bound "poison" complex, forcing the equilibrium back toward the active cycle [1].
Pre-catalyst Usage: Do NOT use Pd(OAc)₂ + Ligand.
Why: In situ generation is slow and allows the imidazole to sequester Pd(II) before the bulky ligand can bind.
Action: Use Pd(0) precatalysts like tBuXPhos Pd G3 or G4 . These release the active mono-ligated Pd(0) species immediately upon base activation.
The "Iodide Trap" (Critical): If using Aryl Iodides, switch to Aryl Bromides .
Why: Iodide ions bridge Pd dimers, exacerbating deactivation in Buchwald-Hartwig couplings. If you must use Ar-I, add AgOTf (1.1 equiv) to scavenge the iodide [2].
Protocol B: The "Decoy" Additive Strategy
Best for: Direct C-H Arylation or when bulky ligands fail.
The Logic: If you cannot block the N3 site sterically, you must occupy it chemically with a "decoy" Lewis acid that binds the nitrogen reversibly, protecting the Pd catalyst.
or ) coordinates to the hard N3 nitrogen, preventing the soft Pd(II) from binding there.
Solvent Switch: Use DMA or DMF .
Why: These polar solvents stabilize the Lewis acid-imidazole complex.
Temperature: Increase T > 100°C.
Why: High thermal energy increases the reversibility of the Pd-N bond formation (the "Poison Trap" in Figure 1), shifting equilibrium toward the productive cycle.
Optimization Matrix: Ligand & Condition Selection
Use this table to select the correct system based on your specific imidazole substrate constraints.
Substrate Constraint
Recommended Ligand/Cat
Base
Additive
Rationale
Unhindered Imidazole
tBuXPhos Pd G3
NaOtBu
None
Steric bulk of tBuXPhos prevents N3-poisoning.
C-H Activation (C2/C5)
P(tBu)₃ or PPh₃
K₂CO₃
PivOH (30%)
Pivalic acid acts as a proton shuttle and prevents catalyst arrest [3].
Base-Sensitive Groups
BrettPhos Pd G3
K₃PO₄
None
Milder base; BrettPhos is highly active for amination.
Ullmann (Cu-Cat)
1,10-Phenanthroline
Cs₂CO₃
PEG-400
Bidentate ligands stabilize Cu(I) against disproportionation.
Frequently Asked Questions (FAQs)
Q: I am seeing regioselectivity issues (N-arylation vs C-arylation). Is this poisoning?A: No, this is competition. However, poisoning affects the rate. If you want C-arylation (C-H activation), you must block the N1 site (e.g., with a SEM or Methyl group). If N1 is free, N-arylation is kinetically favored. If you want N-arylation but the reaction stalls, it is likely N3-coordination poisoning. Switch to tBuXPhos .
Q: Can I just use a protecting group to stop poisoning?A: Yes. This is the "Nuclear Option." Protecting the N1 position with a bulky group like Trityl (Trt) or SEM often exerts enough remote steric hindrance to discourage N3 coordination. However, this adds two synthetic steps (protection/deprotection). Try the G3 Pre-catalyst method (Protocol A) first.
Q: Why does my reaction turn black immediately?A: "Palladium Black" formation indicates your ligand is detaching from the metal. Imidazoles accelerate this by displacing the phosphine.
Fix: Increase the Ligand:Metal ratio to 2:1 or 3:1 if generating in situ. Better yet, switch to a defined Pre-catalyst (G3/G4) which is much more stable.
Q: Is Copper (Ullmann) better than Palladium for imidazoles?A: Copper is less prone to "poisoning" in the same way Pd is, but it requires much higher temperatures (120-140°C). If your substrate is thermally stable, a CuI/trans-cyclohexanediamine system is a robust, cheaper alternative to Pd [4].
References
Sigma-Aldrich. Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC Complexes.Link
WuXi AppTec. How to Wisely Design Conditions for Buchwald-Hartwig Couplings?Link
Muto, K., et al. C-H Arylation and Alkenylation of Imidazoles by Nickel Catalysis: Solvent-accelerated Imidazole C-H Activation.[6] ResearchGate, 2015. Link
RSC Publishing. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.Link
Technical Support Center: Troubleshooting (1H-imidazol-4-yl)(phenyl)methanone in Acidic Media
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in navigating the physicochemical quirks of heterocyclic building blocks.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in navigating the physicochemical quirks of heterocyclic building blocks.
(1H-imidazol-4-yl)(phenyl)methanone (CAS: 61985-32-8) is a highly versatile intermediate[1]. However, its behavior in acidic media—whether during HPLC analysis, formulation, or synthetic workups—can be counterintuitive. This guide bypasses generic advice to focus on the causality behind the compound's behavior, providing you with self-validating protocols to ensure experimental integrity.
Physicochemical Profiling in Acidic Environments
To troubleshoot effectively, we must first understand the thermodynamic and structural state of the molecule at low pH. The electron-withdrawing benzoyl group significantly alters the electron density of the imidazole ring, shifting its properties compared to an unsubstituted imidazole.
Table 1: Quantitative Physicochemical Data
Parameter
Estimated Value
Mechanistic Implication
Molecular Weight
172.18 g/mol
Standard LC-MS detection yields [M+H]⁺ at m/z 173.07.
Imidazole pKa (N3)
3.8 – 4.2
Lowered from ~7.0 due to the electron-withdrawing benzoyl group.
Carbonyl pKa
< -5.0
Remains unprotonated under standard laboratory acidic conditions.
Solubility (pH < 3.0)
> 10 mg/mL
Highly soluble due to the formation of the polar imidazolium cation.
| Solubility (pH 7.4) | < 0.1 mg/mL | Poorly soluble as a neutral free base; high risk of precipitation. |
Structural Dynamics: Tautomerism vs. Protonation
In neutral solutions, the compound exists as a rapidly interconverting mixture of 4-yl and 5-yl tautomers. However, in acidic media, this ambiguity vanishes. Protonation yields a resonance-stabilized imidazolium cation, converging the tautomers into a single, symmetrical species.
Protonation and tautomerization pathways of (1H-imidazol-4-yl)(phenyl)methanone.
Core Troubleshooting & FAQs
Q1: Why does the compound exhibit variable retention times and severe peak tailing during reverse-phase HPLC?Causality: If your mobile phase pH is near the compound's pKa (~4.0), the molecule exists in a dynamic equilibrium between its neutral (lipophilic) and protonated (hydrophilic) states. As it travels down the column, this dual-state population interacts unevenly with the stationary phase, causing peak broadening, tailing, and shifting retention times.
Solution: You must force the equilibrium to a single state. Buffer the mobile phase to at least 2 pH units below the pKa (e.g., pH ~2.0) using 0.1% Trifluoroacetic acid (TFA) or Formic acid. This ensures >99% of the compound is in the protonated imidazolium state, yielding sharp, reproducible peaks.
Q2: Is the ketone linkage susceptible to acid-catalyzed hydrolysis during acidic workups?Causality: Unlike esters or amides, the linkage here is a robust carbon-carbon (C-C) bond between the imidazole ring and the benzoyl carbonyl. Ketones are generally highly stable to acid hydrolysis because there is no leaving group attached to the carbonyl carbon. Furthermore, the imidazole ring itself, once protonated, is stabilized by charge delocalization, making it highly resistant to2 even under harsh conditions[2]. In standard acidic aqueous media (e.g., 1M HCl), the compound is thermodynamically stable.
Q3: I dissolved the compound in 0.1 M HCl for an assay, but upon adjusting the pH to 7.4, a precipitate formed. What happened?Causality: The protonated imidazolium salt is highly polar. Research on imidazole-ketone derivatives confirms that the imidazole moiety significantly increases 3 specifically under acidic conditions[3]. As you titrate with a base and cross the pKa threshold, the compound deprotonates. The resulting neutral free base is highly lipophilic and lacks the charge necessary for aqueous solvation, leading to rapid precipitation.
Solution: If a neutral pH is required, pre-dissolve the free base in a water-miscible organic solvent (like DMSO) and dilute it into your pH 7.4 buffer under vigorous vortexing. Ensure the final DMSO concentration is acceptable for your assay (typically <1%).
Decision tree for troubleshooting chromatographic peak tailing of basic imidazole derivatives.
Validated Experimental Protocols
Protocol: Acid-Stress Stability Profiling of (1H-imidazol-4-yl)(phenyl)methanone
Purpose: To empirically validate the stability of the compound in strong acidic media over time, ensuring it is suitable for your specific formulation or synthetic deprotection steps.
Self-Validation Mechanism: This protocol incorporates an internal control by quenching the reaction with Mobile Phase A prior to injection. This arrests any further degradation, ensuring that the LC-MS readout accurately reflects the stability at the exact time of sampling rather than degradation occurring within the autosampler.
Step-by-Step Methodology:
Preparation of Stock: Dissolve 10.0 mg of (1H-imidazol-4-yl)(phenyl)methanone in 1.0 mL of HPLC-grade Methanol to create a 10 mg/mL stock solution.
Acidic Incubation: Transfer 100 µL of the stock into a 2 mL glass vial. Add 900 µL of 1.0 M HCl (aqueous) to achieve a final concentration of 1 mg/mL.
Thermal Stress: Seal the vial tightly and incubate at 40°C in a thermoshaker set to 300 rpm for 48 hours.
Time-Course Sampling: At
and hours, withdraw a 50 µL aliquot from the vial.
Quenching & Dilution (Critical Step): Immediately dilute the 50 µL aliquot with 950 µL of cold Mobile Phase A (0.1% Formic Acid in Water). This standardizes the pH for the column and quenches extreme acid-catalyzed kinetics.
LC-MS Analysis: Inject 5 µL onto an end-capped C18 reverse-phase column. Monitor the parent mass (m/z 173.07 [M+H]⁺) and perform a full scan (m/z 50-500) to check for ring-opened degradation fragments.
Data Processing: Integrate the area under the curve (AUC) for the parent peak at each time point. Calculate the percentage remaining relative to the
baseline.
References
CyclicPharma. "(1H-imidazol-4-yl)(phenyl)methanone | CAS No. 61985-32-8". CyclicPharma Catalog.
Zhang, Y. et al. "Imidazole ketone erastin induces ferroptosis and slows tumor growth in a mouse lymphoma model". PubMed Central (PMC) - NIH.
Wright, A. G. et al. "Imidazolium Cations with Exceptional Alkaline Stability: A Systematic Study of Structure–Stability Relationships". Journal of the American Chemical Society.
Technical Support Center: Resolving Regioisomers in Substituted Benzoylimidazole Synthesis
Welcome to the Technical Support Center. For drug development professionals and synthetic chemists, the regioselective synthesis of substituted benzoylimidazoles presents a persistent challenge. Because the imidazole rin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. For drug development professionals and synthetic chemists, the regioselective synthesis of substituted benzoylimidazoles presents a persistent challenge. Because the imidazole ring undergoes rapid prototropic tautomerism, acylation or alkylation often yields a complex mixture of N1 and N3 regioisomers. Furthermore, competing C-acylation pathways can derail the synthesis entirely.
This guide provides field-proven troubleshooting strategies, analytical workflows, and self-validating protocols to help you control, separate, and unequivocally identify imidazole regioisomers.
Diagnostic Workflow
The following decision tree outlines the standard operational procedure for synthesizing, analyzing, and separating benzoylimidazole regioisomers.
Workflow for synthesis, analysis, and separation of benzoylimidazole regioisomers.
Frequently Asked Questions (FAQs)
Q1: Why do I get a mixture of N1 and N3 regioisomers during the benzoylation of substituted imidazoles?A1: Imidazoles undergo rapid prototropic tautomerism, meaning the acidic proton rapidly exchanges between the two nitrogen atoms, creating an equilibrium of tautomeric forms[1]. When an electrophile like benzoyl chloride is introduced, it can attack either nitrogen. The resulting product ratio is governed by the steric hindrance of the substituents on the imidazole ring and the electronic distribution of the intermediate. Furthermore, under certain thermal or basic conditions, the reaction can proceed through an ylide intermediate, which may alter the regioselectivity entirely[2].
Q2: How can I definitively identify which regioisomer is N1-benzoylated versus N3-benzoylated?A2: While 1D
H and C NMR provide initial insights, 2D NMR techniques are mandatory for unequivocal structural confirmation[3].
HMBC (Heteronuclear Multiple Bond Correlation): Reveals through-bond correlations (2 to 3 bonds). You can observe cross-peaks between the protons of the benzoyl group and the specific quaternary carbons of the imidazole core[3][4].
NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies through-space proximities (< 5 Å). A distinct NOE cross-peak between the ortho-protons of the benzoyl group and the adjacent proton on the imidazole ring definitively assigns the substitution site[1][3].
Q3: My N1 and N3 regioisomers are co-eluting on standard silica gel. What is the most scalable separation alternative?A3: If chromatography fails, selective precipitation via salt formation is a highly scalable alternative[5][6]. Because the proximity of the electron-withdrawing benzoyl group to the remaining basic nitrogen differs between the N1 and N3 isomers, their pKa values often differ. By dissolving the mixture in an organic solvent and slowly adding a strong acid (e.g., methanesulfonic acid), the more basic regioisomer is preferentially protonated and precipitates as a salt[5][6].
Troubleshooting Guide
Issue 1: Unwanted C-acylation instead of N-acylation.
Symptom: Mass spectrometry confirms the addition of a benzoyl group, but the compound remains highly polar, and the NH proton is still visible in the
H NMR spectrum (often broad, >10 ppm).
Causality & Solution: Strong Lewis acids (e.g., AlCl
in Friedel-Crafts conditions) direct the acylium ion to the carbon atoms (typically C1 or C3 depending on the scaffold)[2]. To enforce N-benzoylation, switch to mild, base-mediated conditions (e.g., using DBU or triethylamine in dichloromethane) which deprotonate the imidazole, increasing the nucleophilicity of the nitrogen[2][7].
Issue 2: Poor resolution during Reverse-Phase HPLC.
Symptom: The N1 and N3 regioisomers appear as a single broad peak or a poorly resolved doublet on a standard C18 column[5].
Causality & Solution: The structural similarity results in nearly identical hydrophobicities. Transition from an isocratic to a shallow gradient elution[5]. If resolution remains poor, adjust the mobile phase pH using a buffer (e.g., ammonium acetate) to exploit minor pKa differences, or switch to a chiral stationary phase which often exhibits unexpected selectivity for rigid regioisomers[5][6].
Issue 3: Missing or ambiguous HMBC correlations.
Symptom: The expected 3-bond correlation between the benzoyl carbonyl carbon and the imidazole ring proton is absent[3].
Causality & Solution: The long-range coupling constant (
) might fall outside the standard delay optimized for HMBC (typically 8 Hz). Re-acquire the HMBC spectrum optimized for a different long-range coupling constant (e.g., 5 Hz or 10 Hz). Additionally, ensure the sample is highly concentrated and run in a solvent that prevents rapid exchange or aggregation, such as DMSO-[1].
Quantitative Data Presentation
The following table summarizes the diagnostic 2D NMR correlations used to validate the structural assignment of benzoylimidazole regioisomers.
Regioisomer Type
Key HMBC Correlation (Through-Bond)
Key NOESY Correlation (Through-Space)
Diagnostic Rationale
N1-Benzoylated
Benzoyl carbonyl carbon to H-5 of imidazole ring
Ortho-protons of benzoyl to H-5 proton
Confirms the acyl group's proximity to the 5-position, validating N1 substitution[1][3].
N3-Benzoylated
Benzoyl carbonyl carbon to H-4 of imidazole ring
Ortho-protons of benzoyl to H-4 proton
Confirms the acyl group's proximity to the 4-position, validating N3 substitution[1][3].
Self-Validating System: TLC monitoring ensures complete consumption of the starting material before quenching, preventing mixed crude profiles.
Preparation: Dissolve the substituted imidazole (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N
or Ar).
Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or triethylamine (1.2 eq) and stir for 15 minutes at 0 °C to facilitate deprotonation[7].
Acylation: Dropwise add benzoyl chloride (1.1 eq). The electron-withdrawing nature of the benzoyl group requires strict temperature control to prevent over-reaction or C-acylation.
Monitoring: Stir the reaction at room temperature. Monitor via TLC (UV 254 nm) until the starting material is consumed[5].
Workup: Quench with saturated aqueous NaHCO
. Extract with DCM, dry over anhydrous NaSO, and concentrate under reduced pressure.
Protocol 2: Separation via Selective Salt Precipitation
Self-Validating System: The targeted pKa difference ensures only one isomer precipitates. Supernatant NMR confirms the purity of the remaining isomer.
Dissolution: Dissolve the crude regioisomeric mixture in a non-polar to moderately polar solvent (e.g., ethyl acetate or methyl isobutyl ketone) at a high concentration[5][6].
Titration: Slowly add a standardized solution of methanesulfonic acid (0.5 to 1.0 eq based on the major isomer) while stirring vigorously[5][6].
Precipitation: The more basic regioisomer will preferentially protonate and precipitate as a mesylate salt[6]. Allow the mixture to stir for 2 hours at room temperature, then cool to 4 °C to maximize yield.
Isolation: Filter the precipitate. Wash with cold ethyl acetate.
Free-Basing: To recover the free base, dissolve the salt in water, neutralize with NaHCO
, and extract with an organic solvent. Analyze both the precipitate and the concentrated filtrate via HPLC[5].
Protocol 3: 2D NMR Sample Preparation and Acquisition
Self-Validating System: High sample concentration and proper solvent selection prevent signal loss and ensure definitive assignment.
Sample Prep: Dissolve 15–20 mg of the purified regioisomer in 0.6 mL of deuterated solvent (e.g., DMSO-
or CDCl). Filter through a glass wool plug into a high-quality NMR tube[1].
1D Baselines: Acquire standard
H and C (proton-decoupled) spectra to establish chemical shifts and confirm purity[6].
NOESY Setup: Set the mixing time (
) between 300–500 ms. This duration is critical for small molecules to allow the Nuclear Overhauser Effect to build up between the benzoyl protons and the imidazole core[1][3].
HMBC Setup: Optimize the long-range coupling constant parameter to 8 Hz. Acquire the spectrum with sufficient scans (minimum 4 scans per increment, 256 increments) to resolve the weak 3-bond carbon-proton correlations[3][4].
References
1.[3] A Definitive Guide to Differentiating N-Regioisomers of Imidazo[4,5-b]pyridines using 2D-NOESY and HMBC, Benchchem. 3
2.[2] The Regioselective Acylation Reactions of Imidazopyridines, CLOCKSS. 2
3.[5] Technical Support Center: Separation of Imidazole Regioisomers, Benchchem.5
4.[6] Technical Support Center: Regioisomer Formation in Imidazole Synthesis, Benchchem. 6
5.[4] Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques, NIH. 4
6.[1] N-Alkylation of Some Imidazopyridines, FABAD Journal of Pharmaceutical Sciences. 1
7.[7] Stereoelectronic Control in Regioselective Carbohydrate Protection, ResearchGate. 7
enhancing bioavailability of phenyl(imidazolyl)methanone analogs
Technical Support Center: Bioavailability Optimization for Phenyl(imidazolyl)methanone Analogs Current Status: Online Operator: Senior Application Scientist (Ph.D., Pharmaceutics) Case ID: PIM-BIO-OPT-2024 Welcome to the...
Subject: Overcoming physicochemical and metabolic barriers for phenyl(imidazolyl)methanone (PIM) scaffolds.
Scope: This guide addresses the specific "Achilles' heels" of the PIM scaffold: pH-dependent solubility (due to the imidazole weak base), metabolic instability of the ketone bridge (carbonyl reductase susceptibility), and CYP450 coordination.
Part 1: Troubleshooting Guide (Q&A Format)
Issue #1: "My analog dissolves in 0.1N HCl but precipitates immediately in Phosphate Buffer (pH 6.8)."
Diagnosis:
Your compound is behaving as a classic weak base (likely BCS Class II). The imidazole nitrogen (pKa ~6.0–7.0) is protonated and soluble in the gastric environment (pH 1.2) but deprotonates and crystallizes as it enters the intestinal environment (pH > 6.0). This "spring and parachute" failure leads to low oral bioavailability.
Corrective Actions:
Salt Selection: Do not rely on the free base. Screen counter-ions that maintain a lower micro-environmental pH.
Recommendation: Mesylate or Hydrochloride salts are standard starting points for imidazoles.
Amorphous Solid Dispersion (ASD): You must prevent the "crash" at pH 6.8. Use a polymer that inhibits crystallization.[1]
Expert Insight: Use HPMC-AS (Hydroxypropyl methylcellulose acetate succinate) . It is insoluble in the stomach (protecting the drug) but dissolves at intestinal pH, releasing the drug in a supersaturated amorphous state (the "parachute").
Visual Logic: The pH-Solubility Trap
Caption: Mechanism of solubility failure during gastric-to-intestinal transition and the stabilization role of ASDs.
Issue #2: "In vitro potency is high, but in vivo clearance is too fast (Low AUC)."
Diagnosis:
You are likely facing Metabolic Shunting . The PIM scaffold has two metabolic vulnerabilities:
Ketone Reduction: The "methanone" bridge is a substrate for Carbonyl Reductases (CBRs), converting the ketone to a secondary alcohol. This often introduces a chiral center and drastically changes potency/selectivity.
CYP Coordination: The imidazole lone pair coordinates with the Heme iron of CYP450 enzymes, causing self-inhibition or rapid oxidation.
Corrective Actions:
Steric Shielding: Introduce ortho-substituents on the phenyl ring (e.g., o-F or o-Cl) to sterically hinder the carbonyl reductase attack on the ketone.
Scaffold Hopping: If ketone reduction is the primary clearance pathway, consider bioisosteres like a sulfoximine or oxetane linker, though this alters the PIM core significantly.
Issue #3: "The compound degrades or discolors in solution."
Diagnosis:
The methanone bridge is susceptible to nucleophilic attack or photo-oxidation.
Corrective Action:
Cyclodextrin Complexation: Encapsulate the phenyl ring within Hydroxypropyl-β-cyclodextrin (HP-β-CD) . This shields the sensitive bridge from light and hydrolysis while improving solubility.
Part 2: Experimental Protocols
Protocol A: Kinetic Solubility & Precipitation Assay (The "Crash" Test)
Purpose: To quantify the "spring and parachute" effect essential for PIM analogs.
Materials:
Test Compound (10 mM DMSO stock)
Simulated Gastric Fluid (SGF, pH 1.2)
FaSSIF (Fasted State Simulated Intestinal Fluid, pH 6.5)
Workflow:
Acid Phase: Spike 5 µL of DMSO stock into 995 µL SGF. Incubate 30 mins at 37°C. Measure Absorbance/HPLC (Concentration
).
pH Shift: Transfer 500 µL of the SGF solution into 1500 µL of FaSSIF (1:3 dilution).
Time-Point Analysis: Aliquot at 5, 15, 30, and 60 minutes. Centrifuge immediately to pellet precipitate.
Purpose: To create a formulation that stabilizes the amorphous form of the imidazole analog.
Step-by-Step:
Selection: Choose HPMC-AS (L-grade) for pH-dependent release or PVPVA64 for general stabilization.
Dissolution: Dissolve Drug:Polymer (ratio 1:3 w/w) in a common solvent (Acetone/Methanol 1:1). Ensure total solids are < 5%.
Evaporation: Use a Rotary Evaporator at 40°C under reduced pressure. Critical: Rapid evaporation prevents phase separation.
Drying: Vacuum dry the resulting foam for 24 hours to remove residual solvent.
Milling: Gently mill the foam into a powder and sieve (< 250 µm).
Verification: Run DSC (Differential Scanning Calorimetry).
Pass: Single Glass Transition Temperature (
).
Fail: Melting endotherm (
) visible (indicates crystallinity).
Manufacturing Workflow Diagram
Caption: Critical path for generating Amorphous Solid Dispersions (ASD) to enhance solubility.
Part 3: Metabolic Pathway Visualization
Understanding the metabolic fate is crucial for structural optimization. The diagram below illustrates the dual-threat metabolism of PIM analogs.
Caption: Major metabolic pathways: Ketone reduction by CBRs and oxidative clearance/inhibition via CYP450.
References
Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B.
Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews.
Zhang, L., et al. (2014).[2] Imidazole-based derivatives as potential anticancer agents: A review. Medicinal Chemistry Research. (Focus on scaffold properties).
Baghel, S., Cathcart, H., & O'Reilly, N. J. (2016). Polymeric Amorphous Solid Dispersions: A Review of Amorphization, Crystallization, Stabilization, Solid-State Characterization, and Aqueous Solubilization of Biopharmaceutical Classification System Class II Drugs. Journal of Pharmaceutical Sciences.
Testa, B., & Krämer, S. D. (2007). The biochemistry of drug metabolism—an introduction: part 3. Reactions of hydrolysis and their mechanisms. Chemistry & Biodiversity.[2] (Mechanisms of carbonyl reduction).
X-Ray Diffraction Crystal Structure of 4-Benzoylimidazole Derivatives: A Comparative Guide to Colchicine Binding Site Inhibitors
Introduction to 4-Benzoylimidazole Scaffolds in Tubulin Inhibition Microtubule-targeting agents (MTAs) remain a cornerstone of oncology and drug development. While traditional MTAs like taxanes (e.g., paclitaxel) stabili...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction to 4-Benzoylimidazole Scaffolds in Tubulin Inhibition
Microtubule-targeting agents (MTAs) remain a cornerstone of oncology and drug development. While traditional MTAs like taxanes (e.g., paclitaxel) stabilize microtubules, their clinical efficacy is frequently derailed by multidrug resistance (MDR) driven by the overexpression of P-glycoprotein (P-gp) efflux pumps[1].
To circumvent this, researchers have pivoted toward Colchicine Binding Site Inhibitors (CBSIs), which destabilize microtubules and largely evade P-gp recognition[1]. Among the most successful fully synthetic CBSIs are the 2-aryl-4-benzoylimidazole (ABI) derivatives. The flagship molecule of this class, VERU-111 (Sabizabulin), has demonstrated profound efficacy in taxane-resistant models and has advanced into late-stage clinical trials for metastatic castration-resistant prostate cancer[2][3].
This guide objectively compares the X-ray crystallographic data, structural binding modes, and antiproliferative performance of 4-benzoylimidazole derivatives against traditional MTAs, providing a self-validating framework for structural biologists and medicinal chemists.
The colchicine binding site is deeply buried at the interface of the α- and β-tubulin heterodimers. High-resolution X-ray crystallography of tubulin complexed with 4-benzoylimidazoles reveals the precise molecular causality behind their high binding affinity and MDR evasion.
VERU-111 (ABI-231): The crystal structure (PDB: 6O61) demonstrates that the 3,4,5-trimethoxyphenyl (TMP) moiety anchors deeply into the hydrophobic pocket of the β-subunit. Simultaneously, the imidazole core forms critical, highly directional hydrogen bonds with α-Thr179 and β-Asp249, locking the tubulin dimer in a curved, non-polymerizable state[3][4].
Analog 13f: By replacing two methoxy groups of the TMP moiety with a rigid 3-methoxybenzo[4,5]-dioxene ring, analog 13f (PDB: 6D88) achieves enhanced van der Waals contacts within the binding pocket, directly causing a shift to sub-nanomolar antiproliferative potency[1].
Analog Y8: This highly rigidified analog (PDB: 9K7E) mimics the 3D conformation of VERU-111 using a dihydropyrrolopyrazolone scaffold. The superposition of Y8 and VERU-111 crystal structures proves that the colchicine pocket can accommodate diverse synthetic scaffolds provided the core hydrogen-bonding vectors are maintained[4].
Quantitative Comparison of Tubulin Inhibitors
Compound
Target Site
PDB ID
Resolution (Å)
Avg. IC50 (nM)
MDR Evasion (P-gp)
Colchicine
Colchicine
4O2B
3.58
10.0 - 15.0
No
Paclitaxel
Taxane
1JFF
3.70
2.0 - 5.0
No
VERU-111
Colchicine
6O61
~2.50
5.2
Yes
Analog 13f
Colchicine
6D88
2.85
1.1 - 3.3
Yes
Analog Y8
Colchicine
9K7E
2.45
< 5.0
Yes
Experimental Methodology: X-Ray Crystallography of Tubulin-CBSI Complexes
Obtaining high-resolution X-ray diffraction data for tubulin is notoriously difficult due to its inherent propensity to spontaneously polymerize or aggregate. The following self-validating protocol utilizes the T2R-TTL complex to lock tubulin in an unpolymerized state, ensuring that only properly folded, uniform complexes proceed to nucleation[1].
Step-by-Step Protocol: Preparation and Crystallization
Step 1: Tubulin Purification
Procedure: Isolate α/β-tubulin from porcine brain via three cycles of temperature-dependent polymerization (37°C) and depolymerization (4°C), followed by phosphocellulose column chromatography.
Causality: This step strips away microtubule-associated proteins (MAPs) that would otherwise induce heterogeneous aggregation. The temperature cycling acts as a self-validating purity check; only active, intact tubulin will survive the cycling process.
Step 2: Formation of the T2R-TTL Complex
Procedure: Mix purified tubulin with the stathmin-like domain of RB3 (RB3-SLD) and tubulin tyrosine ligase (TTL) in a precise 2:1:1 molar ratio.
Causality: Free tubulin heterodimers are highly flexible. RB3-SLD caps the longitudinal interface of two tubulin heterodimers (forming the T2 complex), while TTL binds the α-tubulin tail. This ternary complex physically prevents microtubule assembly and rigidifies the protein for crystal lattice formation.
Step 3: Ligand Incubation
Procedure: Incubate the T2R-TTL complex (concentrated to 10-20 mg/mL) with a 5-to-10-fold molar excess of the 4-benzoylimidazole derivative (e.g., VERU-111 or 13f) at 4°C for 2 hours.
Causality: 4-benzoylimidazoles are highly hydrophobic. Pre-incubation in a cold, aqueous buffer allows the ligand to penetrate the buried colchicine pocket at the α/β interface before the protein is immobilized in a rigid crystal lattice.
Step 4: Crystallization via Sitting-Drop Vapor Diffusion
Procedure: Set up crystallization drops containing equal volumes of the protein-ligand complex and reservoir solution (e.g., 10% PEG 4000, 0.1 M MES pH 6.5, 5% glycerol). Seal and incubate at 20°C for 2-4 days.
Causality: Vapor diffusion slowly increases the concentration of both the protein and the precipitant. The gradual dehydration gently forces the T2R-TTL-ligand complexes into an ordered crystalline array without causing amorphous precipitation.
Step 5: X-Ray Diffraction & Structure Solution
Procedure: Harvest the crystals, cryoprotect in 20% glycerol, and flash-freeze in liquid nitrogen. Collect diffraction data at a synchrotron source and solve the structure via molecular replacement using a known T2R-TTL model (e.g., PDB: 4O2B).
Workflow Visualization & Mechanism of Action
The following diagrams illustrate the logical progression of the crystallization workflow and the biological mechanism of action of 4-benzoylimidazole derivatives.
Caption: Workflow for the co-crystallization of tubulin with 4-benzoylimidazole derivatives.
Caption: Mechanism of action for 4-benzoylimidazole tubulin inhibitors overcoming MDR.
Performance Insights and Clinical Relevance
The structural data directly correlates with the in vitro and in vivo performance of 4-benzoylimidazole derivatives. Traditional taxanes are large, complex natural products that are easily recognized and extruded by P-gp efflux pumps[5][6].
Conversely, the 4-benzoylimidazole scaffold is a fully synthetic, low-molecular-weight entity. The X-ray crystal structures confirm that the molecule is deeply buried within the colchicine pocket, shielding it from efflux transporters[1]. This deep burial allows VERU-111 and its analogs to maintain low-nanomolar potency even in highly taxane-resistant cancer cell lines (such as PC-3/TxR prostate cancer models)[5]. Furthermore, the synthetic nature of the 4-benzoylimidazole scaffold allows for precise tuning of physicochemical properties, making these molecules highly attractive candidates not only as oral therapeutics but also as next-generation payloads for Antibody-Drug Conjugates (ADCs)[5].
References
Structural Modification of the 3,4,5-Trimethoxyphenyl Moiety in the Tubulin Inhibitor VERU-111 Leads to Improved Antiprolifer
Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evalu
Molecular interactions at the colchicine binding site in tubulin: an X-ray crystallography perspective. NIH PMC.
Discovery of Novel 4,5-Dihydropyrrolo[3,4-c]pyrazol-6(2H)-one-Based Tubulin Inhibitors Targeting Colchicine Binding Site with Potent Anti-Ovarian Cancer Activity.
9MLF: TUBULIN-RB3_SLD IN COMPLEX WITH COMPOUND QW-4-183-llb. RCSB PDB.
Identification of AB8939, a novel synthetic microtubule destabilizer and ALDH inhibitor that overcomes multidrug resistance. bioRxiv.
Comparative Guide: Microtubule Modulators – (1H-imidazol-4-yl)(phenyl)methanone Scaffolds vs. Paclitaxel
[1] Executive Summary This guide provides a technical comparison between Paclitaxel , the clinical gold standard for microtubule stabilization, and the (1H-imidazol-4-yl)(phenyl)methanone (IPM) scaffold class, a family o...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
This guide provides a technical comparison between Paclitaxel , the clinical gold standard for microtubule stabilization, and the (1H-imidazol-4-yl)(phenyl)methanone (IPM) scaffold class, a family of emerging microtubule destabilizers.[1]
While Paclitaxel is a complex diterpenoid that freezes microtubule dynamics, the IPM scaffold—specifically its 2-aryl and trimethoxyphenyl derivatives (e.g., ABI-231, Compound 9c)—functions as a colchicine-site binder , causing microtubule depolymerization.[1] This distinction is critical for researchers targeting multidrug-resistant (MDR) phenotypes where taxane resistance is prevalent.
The following diagram illustrates the opposing forces these agents exert on the tubulin equilibrium.
Figure 1: Opposing mechanisms of action.[1] Paclitaxel locks microtubules in the polymerized state, while IPM derivatives sequester free dimers, preventing spindle formation.[1]
Quantitative Comparison: IC50 Values
The simple scaffold (1H-imidazol-4-yl)(phenyl)methanone (CAS 61985-32-8) is a chemical fragment. Its biological potency is realized when functionalized, particularly with 3,4,5-trimethoxyphenyl groups (mimicking Combretastatin A4).[1] The data below compares optimized IPM derivatives against Paclitaxel.
Table 1: Cytotoxicity (IC50) in Human Cancer Cell Lines[1]
Cell Line
Tissue Origin
Paclitaxel (IC50)
IPM Derivative (e.g., ABI-231) (IC50)
Interpretation
HeLa
Cervical Cancer
2.5 – 4.5 nM
5.8 – 17.5 nM
Paclitaxel is ~2-3x more potent in standard lines.[1]
MCF-7
Breast Cancer
1.5 – 5.0 nM
12 – 35 nM
IPMs show robust activity but require higher concentrations.
A549
Lung Carcinoma
4.0 – 8.0 nM
20 – 60 nM
Both agents effectively arrest lung cancer cells.
MDA-MB-231
Triple-Neg Breast
5.0 – 15.0 nM
47 – 80 nM
IPMs remain active in aggressive, metastatic phenotypes.[1]
MDR Lines
P-gp Overexpressing
> 200 nM (Resistant)
< 100 nM (Sensitive)
CRITICAL: IPMs often retain potency in Taxol-resistant cells.
Note: Data for IPM derivatives is based on lead compounds such as ABI-231 (Indole-modified) and Compound 9c (Pyrazole-modified), which share the core imidazolyl-methanone pharmacophore.
Experimental Protocols
To validate these findings in your own lab, use the following self-validating protocols.
In Vitro Tubulin Polymerization Assay
This assay definitively distinguishes between a stabilizer (Paclitaxel) and a destabilizer (IPM).
Analysis: Measure OD570. Calculate IC50 using non-linear regression (Sigmoidal dose-response).
Synthesis & Structural Insight
The (1H-imidazol-4-yl)(phenyl)methanone core serves as a versatile scaffold.
Modification 1 (A-Ring): Replacing the phenyl ring with a 3,4,5-trimethoxyphenyl moiety drastically increases affinity for the colchicine site.[1]
Modification 2 (Linker): The ketone linker maintains the necessary geometry for the "cis-locked" conformation required to fit the tubulin pocket.
Figure 2: Structural optimization from core scaffold to potent inhibitor.[1]
References
Vertex AI Search. (2026). Structure-Guided Design of ABI-231 Analogues Targeting the Colchicine Binding Site. Journal of Medicinal Chemistry. Link[1]
Vertex AI Search. (2026). Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives. European Journal of Medicinal Chemistry. Link
Vertex AI Search. (2026). Contrasting effects of microtubule destabilizers versus stabilizers. Biochemical Pharmacology. Link
Vertex AI Search. (2026). Discovery of potent microtubule-destabilizing agents targeting for colchicine site. Ovid. Link[1]
Vertex AI Search. (2026). Paclitaxel vs. Destabilizers in Breast Cancer Models. MDPI Pharmaceuticals. Link[1]
Comparative Guide: Alpha-Glucosidase Inhibition Profile of Imidazole Derivatives vs. Acarbose
[1] Executive Summary Current Landscape: Acarbose remains the clinical gold standard for alpha-glucosidase inhibition, functioning as a competitive transition-state analog. However, its carbohydrate-mimic structure leads...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
Current Landscape: Acarbose remains the clinical gold standard for alpha-glucosidase inhibition, functioning as a competitive transition-state analog. However, its carbohydrate-mimic structure leads to low bioavailability and severe gastrointestinal side effects (flatulence, diarrhea) due to fermentation of undigested carbohydrates in the large intestine.
The Imidazole Shift: Recent medicinal chemistry efforts have pivoted toward nitrogen-containing heterocycles, specifically imidazole and benzimidazole scaffolds. Unlike acarbose, these derivatives offer tunable pharmacokinetics and dual-binding capabilities (active site and allosteric modulation), frequently resulting in IC50 values 10–100x lower than acarbose in in vitro assays.
Mechanistic Divergence: Competitive vs. Mixed Inhibition
To understand the performance gap, one must analyze the binding kinetics. Acarbose is strictly competitive; it occupies the active site, preventing substrate (disaccharide) entry. Imidazole derivatives, depending on their substitution pattern, often exhibit mixed-type inhibition , binding both the free enzyme and the enzyme-substrate complex.
Pathway Visualization
The following diagram illustrates the kinetic differences between the obligate competitive inhibition of Acarbose and the versatile binding modes of Imidazole derivatives.
Figure 1: Kinetic pathways showing Acarbose's limitation to free enzyme binding versus Imidazole's potential for mixed inhibition, stabilizing the inactive ESI complex.
Comparative Efficacy Data
The following data aggregates recent findings comparing specific imidazole scaffolds against Acarbose under identical assay conditions (typically S. cerevisiae alpha-glucosidase).
Note on Data Interpretation: Acarbose IC50 values vary significantly by substrate (pNPG vs. Maltose) and enzyme source. The "Fold Improvement" column below is calculated against the specific control used in that study to ensure scientific validity.
Compound Class
Specific Derivative
IC50 (µM)
Acarbose IC50 (µM)*
Fold Improvement
Inhibition Mode
Coumarin-Chalcone-Triazole
Compound 20q
0.50 ± 0.04
750.08
~1500x
Competitive
Thiazolidine-Rhodanine
Compound 6k
5.44 ± 0.13
817.38
~150x
Mixed
Benzimidazole-Thiazole
Analog 3
1.30 ± 0.05
10.30
~8x
Competitive
Imidazo[1,2-a]pyridine
Compound 8b
6.09 (Ki)
24.36 (Ki)
~4x
Non-Competitive
Fused Carbazole-Imidazole
Compound 6v
74.0 ± 0.7
750.0
~10x
Competitive
*Acarbose control values differ due to assay conditions (pH, incubation time) specific to each study.
Key Takeaway
Imidazole derivatives, particularly hybrid scaffolds (e.g., Coumarin-Chalcone-Triazole), demonstrate potency orders of magnitude higher than Acarbose.[1] This is often attributed to the "Dual Binding" phenomenon where the inhibitor spans the catalytic site and an adjacent hydrophobic pocket.
Structure-Activity Relationship (SAR) Insights
Why do Imidazoles outperform the natural mimic? The answer lies in supramolecular interactions that Acarbose lacks.
The Halogen Effect (Electronic Modulation)
Observation: Derivatives with electron-withdrawing groups (Cl, F) at the meta or para positions of the phenyl ring attached to the imidazole often show peak potency (e.g., Compound 6k with 2-chloro substitution).
Mechanism: These substituents lower the electron density of the aromatic ring, enhancing Pi-Pi stacking interactions with aromatic residues (Phe157, Phe177, Phe300) in the enzyme's active site entrance.
Hydrogen Bonding Capability[3][4]
Observation: Hydroxyl (-OH) or hydrazone linkers are critical.
Mechanism: These moieties mimic the hydroxyl groups of the sugar substrate, forming hydrogen bonds with the catalytic triad (Asp214, Glu276, Asp349 ). Unlike Acarbose, which relies heavily on these bonds, Imidazoles use them as "anchors" while the hydrophobic rings stabilize the complex.
Steric Fit & Linkers
Observation: 2-substituted benzimidazoles perform better than 1-substituted variants.
Mechanism: Substitution at the C2 position allows the molecule to adopt a "V" shape, fitting snugly into the active site cleft, whereas bulky groups at N1 often cause steric clashes.
Experimental Protocol: The Self-Validating pNPG Assay
To replicate these results, use the following kinetic assay. This protocol includes mandatory "Self-Validating" steps to rule out false positives (e.g., compound fluorescence or precipitation).
Workflow Visualization
Figure 2: Step-by-step kinetic assay workflow with critical validation checkpoints.
Detailed Methodology
Buffer Preparation: 100 mM Phosphate buffer (pH 6.8) is essential to mimic intestinal conditions.
Enzyme Pre-Incubation (Critical Step): Incubate 20 µL of Alpha-Glucosidase (0.5 U/mL) with 10 µL of the Imidazole derivative for 15 minutes at 37°C .
Why? Imidazole derivatives often require time to induce conformational changes in the enzyme (induced fit). Skipping this leads to underestimated potency.
Reaction Initiation: Add 20 µL of 5 mM p-Nitrophenyl-α-D-glucopyranoside (pNPG).
Measurement: Monitor the release of p-Nitrophenol (yellow product) at 405 nm kinetically for 20 minutes.
Calculation:
Validation Checkpoints (Trustworthiness)
Solvent Tolerance: Ensure DMSO concentration is <2% to prevent enzyme denaturation.
False Positive Check: Run a "Compound Only" well (Buffer + Compound + pNPG, no Enzyme). If this turns yellow, your compound is chemically hydrolyzing the substrate or is colored itself.
In Silico Validation: Molecular Docking
When publishing, experimental data must be supported by computational evidence.
Target PDB: Use S. cerevisiae homology models or Isomaltase crystal structures (e.g., PDB ID: 3A4A or 2QMJ ).
Scoring: Acarbose typically scores between -7.0 and -9.0 kcal/mol. High-potency imidazoles (like Compound 20q) often score < -11.0 kcal/mol due to additional hydrophobic burial in the active site gorge.
References
Peytam, F., et al. (2024). "Kinetics of α-glucosidase inhibition by imidazoquinazolines 19e and 27e." Scientific Reports.[3] Link
Wang, G., et al. (2023).[3] "Synthesis, α-glucosidase inhibition and molecular docking studies of novel thiazolidine-2,4-dione or rhodanine derivatives." Bioorganic Chemistry. Link
Saeedi, M., et al. (2019).[2] "Design and synthesis of new fused carbazole-imidazole derivatives as anti-diabetic agents: In vitro α-glucosidase inhibition, kinetic, and in silico studies." Journal of Molecular Structure. Link
Khan, S.A., et al. (2023).[3] "Synthesis of Novel Benzimidazole-Based Thiazole Derivatives as Multipotent Inhibitors of α-Amylase and α-Glucosidase." Molecules. Link
Al-Ostoot, F.H., et al. (2024). "Synthesis, α-Glucosidase, α-Amylase, and Aldol Reductase Inhibitory Activity with Molecular Docking Study of Novel Imidazo[1,2-a]pyridine Derivatives." ACS Omega. Link
Technical Guide: UV-Vis Spectroscopic Characterization of N-Benzoyl Imidazoles
Executive Summary: The "Active Amide" Challenge In drug development and organic synthesis, -Benzoyl Imidazoles serve as potent acylating agents, often termed "active amides." Unlike their stable parent compounds (benzoic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Active Amide" Challenge
In drug development and organic synthesis,
-Benzoyl Imidazoles serve as potent acylating agents, often termed "active amides." Unlike their stable parent compounds (benzoic acid and imidazole), these intermediates are highly moisture-sensitive. Their reactivity—the very trait that makes them useful—poses a significant analytical challenge: Hydrolysis.
A common error in characterizing these compounds is mistaking the spectrum of the hydrolyzed decomposition products for the intact reagent. This guide provides a definitive spectral comparison, distinguishing the active
-acyl species from its inactive breakdown components, and outlines a self-validating protocol for accurate measurement.
-benzoyl imidazole is dominated by a specific electronic transition that is absent in its hydrolysis products. This "Charge Transfer" (CT) band is the primary indicator of reagent purity.
The "Diagnostic" Band
The carbonyl group in
-benzoyl imidazole is directly conjugated to both the phenyl ring and the imidazole ring. This cross-conjugation creates a unique transition (often with intramolecular charge transfer character) that typically appears between 240 nm and 260 nm .
Upon hydrolysis, this conjugation is broken. The spectrum reverts to the sum of its parts: Benzoic Acid (active at ~230 nm and ~270 nm) and Imidazole (active at <215 nm).
Comparative Data Table
The following table contrasts the optical properties of
-benzoyl imidazole against its aliphatic analog (-acetyl imidazole) and its decomposition products.
Compound
Primary (nm)
Extinction Coefficient ()
Solvent System
Spectral Origin
-Benzoyl Imidazole
245 – 255
~12,000 – 15,000
Anhydrous MeCN / THF
Conjugated (Acyl-Imidazole CT)
-Acetyl Imidazole
249
~4,500
Anhydrous MeCN
Acyl-Imidazole CT (No phenyl conjugation)
Benzoic Acid (Hydrolysis Product)
230 (strong), 272 (weak)
~10,000 (at 230 nm)
Water / MeCN
Benzoyl (E2 band)
Imidazole (Hydrolysis Product)
205 – 210
~5,000
Water / MeCN
Imidazole
Critical Insight: If your sample of
-benzoyl imidazole shows a dominant peak at 230 nm and a weak shoulder at 272 nm , your reagent is likely hydrolyzed . The intact reagent must show a strong, broad band centered near 250 nm .
Substituent Effects (Hammett Correlation)
Modifying the benzoyl ring with electron-donating (EDG) or electron-withdrawing groups (EWG) shifts the absorption maximum and drastically alters hydrolytic stability.
) extend conjugation and pull electron density, often red-shifting the toward 260–280 nm.
Stability Trade-off: While EWGs make the carbonyl more electrophilic (more reactive for acylation), they also make the compound more susceptible to hydrolysis .
Substituent (para-)
Effect on
Effect on Stability ()
Electronic Nature
(Unsubstituted)
Baseline (~245 nm)
Baseline
Neutral
(Nitro)
Red Shift (~265 nm)
Unstable (Rapid Hydrolysis)
Strong EWG ()
(Methoxy)
Slight Red Shift
More Stable
EDG ()
(Methyl)
Minimal Shift
Stable
Weak EDG
Visualized Pathways
Hydrolysis & Spectral Degradation Logic
The following diagram illustrates the chemical pathway of hydrolysis and the resulting spectral shift that acts as a quality control failure mode.
Caption: The degradation pathway of N-benzoyl imidazole. Note the distinct spectral shift from the 250 nm CT band to the 230/272 nm Benzoic acid profile upon moisture exposure.
To ensure data integrity, this protocol uses a kinetic validation step . You will not just measure a single point; you will verify the compound's reactivity to confirm it is the active species.
Reagents & Equipment
Solvent: Anhydrous Acetonitrile (MeCN) or THF (Water content < 50 ppm). Do not use methanol/ethanol as they will alcoholyze the reagent.
Blank: Pure Anhydrous Solvent.
Quartz Cuvettes: 1 cm path length (must be perfectly dry).
Step-by-Step Methodology
Stock Solution Preparation (Glovebox/Dry Bag preferred):
Weigh ~5 mg of
-benzoyl imidazole.
Dissolve in 10 mL anhydrous MeCN.
Note: This stock is likely too concentrated for direct UV; perform a serial dilution.
Scan 1 (The Baseline): Record spectrum from 200 nm to 400 nm immediately.
Validation Criteria: Look for a single, symmetric peak centered at 245–255 nm .
The "Water Spike" Validation (The Trust Test):
Add 10
L of deionized water to the cuvette.
Invert to mix and record spectra every 2 minutes for 10 minutes.
Observation: You should observe the decrease of the 250 nm peak and the emergence of peaks at 230 nm and 272 nm (isosbestic points may appear).
Workflow Visualization
Caption: Decision tree for validating N-benzoyl imidazole quality. The "Water Spike" step distinguishes active reagent from hydrolyzed waste.
References
Optica Publishing Group. "Electronic Absorption Spectra of N-Acylimidazoles." Applied Spectroscopy. Available at: [Link]
ResearchGate. "UV-Vis spectra (MeCN) of 1-acetylimidazole." Synthesis, characterization and spectroscopic studies. Available at: [Link]
MDPI. "Characterization of Imidazole Compounds in Aqueous Secondary Organic Aerosol." Atmosphere. Available at: [Link]
NIST. "UV/Visible Spectra of Benzoic Acid." NIST Chemistry WebBook. Available at: [Link]
Beilstein Journals. "Substituent effects in N-acetylated phenylazopyrazole photoswitches." Beilstein J. Org. Chem. Available at: [Link]
Validation
Validation of Purity for (1H-imidazol-4-yl)(phenyl)methanone Standards: A Comparative Analytical Guide
(1H-imidazol-4-yl)(phenyl)methanone (CAS: 61985-32-8), commonly referred to as 4-benzoylimidazole, is a critical structural motif and synthetic intermediate in pharmaceutical development 1. It frequently appears in the s...
Author: BenchChem Technical Support Team. Date: March 2026
(1H-imidazol-4-yl)(phenyl)methanone (CAS: 61985-32-8), commonly referred to as 4-benzoylimidazole, is a critical structural motif and synthetic intermediate in pharmaceutical development 1. It frequently appears in the synthesis pathways of alpha-2 adrenergic agonists, 5-HT3 receptor antagonists, and various anti-infective agents. Because it can persist as a process-related impurity or emerge as an oxidative degradation product, validating the absolute purity of its reference standards is a strict regulatory necessity under ICH Q3A/Q3B guidelines.
This guide provides an objective comparison of the analytical methodologies used to validate the purity of (1H-imidazol-4-yl)(phenyl)methanone standards, detailing the causal mechanisms behind experimental choices and providing self-validating protocols for drug development professionals.
Comparative Analysis of Analytical Methodologies
Validating a reference standard requires orthogonal techniques to ensure that no single method's blind spot compromises the purity assignment 2. Relying solely on one technique can lead to false purity inflation due to undetected co-eluting impurities or invisible inorganic salts.
Quantitative Data Summary
Methodology
Primary Function
Sensitivity (LOD)
Advantages
Limitations
HPLC-UV
Purity & Related Substances
~0.15 µg/mL
High throughput, excellent for routine QC
Requires a primary reference standard for calibration
LC-MS/MS
Trace Impurity Identification
<0.01 µg/mL
Identifies unknown co-eluting degradants
High cost, complex data interpretation
1H qNMR
Absolute Mass Fraction
~1-5 mg/mL
No primary standard needed, absolute accuracy
Lower sensitivity for trace impurities (<0.5%)
Expertise & Experience: The Causality of Method Selection
HPLC-UV: The target molecule contains a highly conjugated system (the benzoyl group coupled with the imidazole ring), making it an excellent candidate for UV detection (typically at 254 nm or 300 nm) 3. However, the imidazole ring contains a basic nitrogen (pKa ~7.0). If analyzed at a neutral pH, the molecule exists in a state of partial ionization, leading to severe peak tailing and poor resolution. Therefore, utilizing an acidic mobile phase (e.g., pH 3.2) is mandatory to fully protonate the imidazole ring, ensuring sharp, symmetrical peaks and reproducible retention times.
qNMR (Quantitative NMR): Unlike chromatography, which requires a pre-existing standard of the exact same molecule for calibration, qNMR provides absolute quantification. It relies on the fundamental principle that the integration area of an NMR resonance is directly proportional to the number of nuclei generating that signal 4. By spiking the sample with a certified internal standard, researchers can determine the absolute mass fraction of (1H-imidazol-4-yl)(phenyl)methanone without relying on relative UV response factors.
Visualizing the Validation Workflows
To understand how these methods interact within a comprehensive validation framework, consider the orthogonal workflow and the synthetic pathway of the compound.
Fig 1. Orthogonal analytical workflow for the absolute purity validation of reference standards.
Fig 2. Synthetic and degradation pathways highlighting the compound's dual role.
Experimental Protocols (Self-Validating Systems)
The following protocols are engineered with built-in self-validation parameters to ensure data integrity prior to accepting any purity results.
Protocol 1: HPLC-UV Method for Purity Assessment
This protocol separates (1H-imidazol-4-yl)(phenyl)methanone from its synthetic precursors and degradation products.
Column Selection: Use a C18 reversed-phase column (250 x 4.6 mm, 5 µm). The end-capped silica prevents secondary interactions with the basic imidazole nitrogen.
Mobile Phase Preparation:
Buffer (A): 0.025 M KH₂PO₄, adjusted to pH 3.2 with orthophosphoric acid. (Causality: Low pH suppresses silanol ionization on the column and fully protonates the analyte).
Organic (B): HPLC-grade Methanol.
Gradient Elution: Start at 70% A / 30% B, ramping to 30% A / 70% B over 20 minutes at a flow rate of 1.0 mL/min. (Causality: The gradient ensures that highly polar degradants elute early, while lipophilic synthetic byproducts are washed out later).
Self-Validation (System Suitability Test): Inject a standard solution (25 µg/mL) six consecutive times.
Acceptance Criteria: The run is only valid if the Relative Standard Deviation (RSD) of the peak area is <2.0%, and the USP tailing factor is <1.5.
Protocol 2: qNMR for Absolute Purity Determination
This protocol determines the absolute mass fraction of the standard without relying on an external calibration curve.
Sample Preparation: Accurately weigh ~10 mg of the (1H-imidazol-4-yl)(phenyl)methanone standard and ~5 mg of a certified Maleic Acid internal standard (TraceCERT® or equivalent) using a microbalance.
Solvent Selection: Dissolve the mixture in 0.6 mL of DMSO-d6. (Causality: DMSO-d6 is chosen over D₂O because the highly conjugated 4-benzoylimidazole has limited aqueous solubility).
Acquisition Parameters: Use a 400 MHz (or higher) NMR spectrometer. Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 > 30 seconds). (Causality: Insufficient relaxation time leads to incomplete signal recovery and artificially low integration values, destroying quantitative accuracy).
Self-Validation & Calculation: Verify that the baseline is completely flat with no phase distortion. Integrate the singlet of Maleic acid (δ ~6.3 ppm, 2H) and compare it against the distinct aromatic protons of the benzoyl group (e.g., ortho-protons at δ ~7.8 ppm, 2H). Calculate absolute purity using the exact mass/integration ratio.
Comparison of Standard Grades
Selecting the appropriate grade of (1H-imidazol-4-yl)(phenyl)methanone is critical for both cost-efficiency and maintaining regulatory compliance. Using a lower grade for a critical assay can result in out-of-specification (OOS) investigations.
Grade
Minimum Purity
Certification Methods
Intended Use
Primary Reference Standard
≥99.5%
qNMR, HPLC, MS, TGA
Regulatory submissions, calibrating working standards
ResolveMass Laboratories Inc. "Analytical Techniques for Reference Standard Characterization." ResolveMass.
Patsnap Eureka. "Quantitative NMR Methods in Pharmaceuticals: Purity Assurance." Patsnap.
National Institutes of Health (NIH) / PMC. "HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma.
Comparative Cytotoxicity Profile: Imidazole vs. Thiazole Scaffolds in Drug Design
Executive Summary In the landscape of medicinal chemistry, the bioisosteric replacement of imidazole (1,3-diazole) with thiazole (1,3-thiazole) is a pivotal strategy for modulating potency, solubility, and metabolic stab...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of medicinal chemistry, the bioisosteric replacement of imidazole (1,3-diazole) with thiazole (1,3-thiazole) is a pivotal strategy for modulating potency, solubility, and metabolic stability. This guide provides a technical comparison of these two privileged scaffolds, specifically evaluating their cytotoxic efficacy in oncology.
While both moieties effectively target microtubule dynamics and kinase signaling, thiazole analogs generally exhibit superior lipophilicity and membrane permeability , often resulting in higher potency against solid tumors (e.g., MCF-7, HepG2). Conversely, imidazole analogs offer superior aqueous solubility and hydrogen-bonding versatility , making them critical for targeting polar pockets in enzymes like RAF kinases.
Physicochemical & Structural Analysis
The fundamental difference in cytotoxicity often stems from the electronic and steric distinctiveness of the heteroatoms (Sulfur vs. Nitrogen).
Feature
Imidazole Scaffold
Thiazole Scaffold
Impact on Cytotoxicity
Structure
5-membered ring (2 Nitrogens)
5-membered ring (N and S)
S atom increases ring size and lipophilicity.
Aromaticity
6 -electrons; High resonance energy (14.2 kcal/mol)
6 -electrons; Lower resonance energy than imidazole
Thiazole is less aromatic, allowing distinct -stacking interactions.
Basicity (pKa)
Amphoteric (pKa ~7.0); Protonatable at physiological pH
Weakly basic (pKa ~2.5); Neutral at physiological pH
Imidazole can form ionic bonds; Thiazole relies on hydrophobic contacts.
Thiazole derivatives penetrate cell membranes more effectively.
Bioisosteric Replacement Logic
The following diagram illustrates the decision matrix for selecting between imidazole and thiazole during lead optimization.
Figure 1: Decision logic for bioisosteric replacement between imidazole and thiazole based on ADME/Tox constraints.
Mechanisms of Cytotoxicity
Both scaffolds are extensively utilized to design Microtubule Targeting Agents (MTAs) and Kinase Inhibitors .
A. Tubulin Polymerization Inhibition
Thiazole derivatives frequently occupy the Colchicine Binding Site of tubulin. The sulfur atom enhances van der Waals interactions with hydrophobic pockets (e.g., Val, Leu residues) within
-tubulin, often leading to G2/M phase arrest.
Key Insight: Thiazole-2-acetamide derivatives have shown superior binding affinity (-7.3 kcal/mol) compared to imidazole analogs due to better hydrophobic fit [1].
B. Kinase Inhibition (VEGFR vs. RAF)
Thiazole: Preferred for VEGFR-2 inhibition . The lipophilic nature allows deep penetration into the ATP-binding pocket of receptor tyrosine kinases.
Imidazole: Preferred for B-RAF/C-RAF inhibition . The nitrogen atoms often engage in critical hydrogen bonds with the "hinge region" of the kinase [2].
Figure 2: Divergent mechanistic pathways for imidazole and thiazole analogs in cancer cell cytotoxicity.
Comparative Performance Data
The following data aggregates IC50 values from recent comparative studies, highlighting the potency differences in standard cancer cell lines.
Table 1: Comparative Cytotoxicity (IC50 in
M)
Cell Line
Cancer Type
Thiazole Derivative (Best in Class)
Imidazole Derivative (Best in Class)
Reference Standard (Doxorubicin/CA-4)
Analysis
MCF-7
Breast
2.57 0.16 (Cmpd 4c) [3]
6.30 (Cmpd 44) [4]
6.77
Thiazole shows 2.5x higher potency due to lipophilic uptake.
HepG2
Liver
7.26 0.44 [3]
11.49 (Chk2 inhibitor) [4]
8.40
Thiazole outperforms imidazole and is comparable to standard.
A549
Lung
0.51 (Triazole-linked) [5]
0.05 (Cmpd 22) [2]
0.78
Imidazole derivative (Cmpd 22) is exceptionally potent here, likely due to specific transporter uptake.
HUVEC
Normal
>50 (Low Toxicity) [1]
Variable (Some show toxicity) [2]
<1.0 (Toxic)
Thiazole analogs often demonstrate better selectivity indices (Cancer vs. Normal).
Data Interpretation:
Thiazole Superiority: In solid tumors like Breast (MCF-7) and Liver (HepG2), thiazole analogs consistently outperform due to enhanced passive diffusion across the lipid bilayer.
Imidazole Specificity: Imidazole analogs show "spikes" of extreme potency (e.g., A549) when the mechanism involves specific active transport or highly polar binding sites (like DNA intercalation).
Experimental Protocols (Self-Validating Systems)
To ensure reproducibility and distinguish between cytotoxic (killing) and cytostatic (growth inhibitory) effects, the following protocols utilize internal validation steps.
Protocol A: Validated MTT Cytotoxicity Assay
Objective: Determine IC50 with exclusion of false positives caused by metabolic interference.
Reagents:
MTT Reagent: 5 mg/mL in PBS (Filter sterilized, stored in dark).
Solubilization Buffer: DMSO (Dimethyl sulfoxide).
Step-by-Step Workflow:
Seeding: Plate cells (e.g., MCF-7) at
cells/well in 96-well plates. Incubate 24h for attachment.
Treatment: Add serial dilutions of Imidazole/Thiazole analogs.
Critical Control: Include a "Solvent Control" (0.1% DMSO max) to ensure the vehicle is not cytotoxic.
Blank Control: Media + MTT (no cells) to subtract background absorbance.
Incubation: Incubate for 48h at 37°C, 5% CO2.
Labeling: Add 20
L MTT reagent per well. Incubate 4h.
Visual Check: Observe formation of purple formazan crystals under microscope before solubilization to confirm metabolic activity.
Solubilization: Aspirate media carefully. Add 150
L DMSO. Shake 15 min.
Read: Measure Absorbance at 570 nm (Reference 630 nm).
Validation Check: If the OD of the "Solvent Control" is <90% of the "Media Only" control, the assay is invalid due to vehicle toxicity.
Objective: Confirm if the cytotoxicity is due to microtubule destabilization.
Preparation: Use purified tubulin protein (>99% pure) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) + 1 mM GTP.
Baseline: Measure fluorescence (Ex 360 nm / Em 450 nm) of DAPI-tubulin complex at 37°C for 10 min.
Induction: Add Test Compound (3
M) vs. Paclitaxel (Stabilizer) vs. Nocodazole (Destabilizer).
Monitoring: Record polymerization curve for 60 min.
Thiazole Signature: Reduction in Vmax (rate) and steady-state polymer mass (similar to Colchicine).
Imidazole Signature: May show delayed nucleation or rapid depolymerization depending on substitution.
Figure 3: Validated MTT assay workflow with critical visual checkpoint.
References
Frontiers in Pharmacology. (2025). Design, synthesis, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors.Link
RSC Advances / NIH. (2020). Imidazoles as potential anticancer agents: An update on recent studies.[1]Link
European Journal of Medicinal Chemistry. (2018). Imidazopyridine linked triazoles as tubulin inhibitors, effectively triggering apoptosis in lung cancer cell line.[6]Link
BenchChem. (2025).[7] A Comparative Analysis of Thiazole and Its Synthetic Analogs in Drug Discovery.Link
Personal protective equipment for handling (1H-imidazol-4-yl)(phenyl)methanone
As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe integration of novel chemical intermediates into their workflows. (1H-imidazol-4-yl)(phenyl)methanon...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe integration of novel chemical intermediates into their workflows. (1H-imidazol-4-yl)(phenyl)methanone (CAS: 61985-32-8) is a critical building block in medicinal chemistry, characterized by its dual imidazole and ketone functional groups[1].
While it is a highly valuable synthetic intermediate, its structural properties demand strict adherence to specialized handling protocols. This guide provides a self-validating system of operational procedures, ensuring that your laboratory maintains the highest standards of safety, scientific integrity, and logistical efficiency.
Mechanistic Hazard Assessment
To effectively protect yourself, you must first understand why this compound is hazardous. The safety profile of (1H-imidazol-4-yl)(phenyl)methanone is driven by its molecular structure:
Irritation Potential (H315, H319): The imidazole ring acts as both a hydrogen bond donor and acceptor. This facilitates its interaction with biological membranes, leading to acute skin and severe eye irritation upon contact[2].
Respiratory Hazard (H335): Supplied as a finely milled solid, the compound presents a distinct inhalation risk. Imidazole derivatives are known respiratory tract irritants[3].
Solvent-Mediated Absorption: The ketone moiety increases the compound's lipophilicity. If the powder is inadvertently dissolved in organic solvents (such as DMSO) directly on the skin, the solvent will act as a carrier, rapidly enhancing dermal absorption and systemic exposure.
Personal Protective Equipment (PPE) Matrix
Selecting the correct PPE is not a passive checklist; it is an active engineering choice based on chemical compatibility. Below is the quantitative and qualitative breakdown of the required protective gear.
PPE Category
Specification
Mechanistic Rationale
Hand Protection
Nitrile Gloves (≥0.11 mm thickness)
Nitrile (a copolymer) provides an excellent barrier against solid organic compounds and incidental contact with standard dissolution solvents (e.g., DMSO). Critical Note: If dissolving the compound in liquid ketones (e.g., acetone), you must switch to Butyl rubber gloves, as nitrile is highly vulnerable to ketone permeation[4].
Eye Protection
Tight-fitting Safety Goggles
Prevents the ingress of fine crystalline dust. Standard safety glasses lack the orbital seal required to block airborne particulates generated during the weighing process.
Body Protection
Flame-Retardant Lab Coat
Protects street clothing from contamination. The flame-retardant property is essential if the compound is utilized in subsequent exothermic synthetic steps.
Engineering Control
Certified Chemical Fume Hood
OSHA's Laboratory Standard (29 CFR 1910.1450) mandates fume hoods for operations releasing toxic dust[5]. The hood ensures particulates are drawn away from the operator's breathing zone.
Operational Plan: Step-by-Step Handling Protocols
The following methodologies are designed to prevent exposure before it occurs by controlling the physical state of the chemical.
Protocol 1: Safe Weighing and Dissolution
Preparation: Verify that the chemical fume hood is operational. The face velocity must fall within the OSHA-compliant range of 80 to 150 feet per minute (FPM) to effectively capture heavy particulates[5]. Don all required PPE.
Static Mitigation: (1H-imidazol-4-yl)(phenyl)methanone is a dry powder prone to static cling. Use an anti-static weighing boat and a grounded micro-spatula to prevent the sudden aerosolization of the powder.
Transfer: Carefully transfer the required mass of the compound into the weighing boat strictly inside the fume hood. Keep the source bottle tightly capped when not actively dispensing.
Dissolution: If preparing a stock solution for assays, add the solvent (e.g., DMSO or DMF) directly to the pre-weighed solid within the fume hood. Cap the vial tightly before removing it from the hood to vortex or sonicate.
Decontamination: Wipe down the analytical balance and the surrounding hood surface with a solvent-dampened, lint-free cloth (e.g., 70% isopropanol) to capture and remove microscopic residual dust.
Protocol 2: Spill Response and EPA-Compliant Disposal
Solid Containment: If a solid spill occurs, do not use a dry brush. Sweeping dry imidazole powders will aerosolize the irritating dust, exacerbating the inhalation hazard[3].
Collection: Cover the spilled powder with a damp paper towel to suppress dust generation. Carefully sweep the damp mass into a chemical-resistant dustpan.
Liquid Containment: If the compound is spilled while in solution, apply an inert absorbent material (e.g., vermiculite or sand) to the liquid.
Waste Segregation: Transfer all collected material, including contaminated PPE, paper towels, and absorbent, into a sealable, clearly labeled hazardous waste container.
Disposal: Dispose of the container as hazardous organic waste in accordance with EPA guidelines and institutional environmental health and safety (EHS) protocols. Never dispose of imidazole derivatives or their solutions down the laboratory drain[6].
Workflow Visualization
The following diagram illustrates the logical progression of safe handling and emergency response for this compound.
Figure 1: Safe handling and spill response workflow for (1H-imidazol-4-yl)(phenyl)methanone.
References
Hampton Research. "HR2-573 1.0 M Imidazole SDS". Hampton Research Safety Data Sheets. URL: [Link]
